2-(1-Aminopropyl)-4-bromo-6-fluorophenol

Core Science & Biosynthesis

Spectroscopic analysis of 2-(1-Aminopropyl)-4-bromo-6-fluorophenol

An In-depth Technical Guide to the Spectroscopic Analysis of 2-(1-Aminopropyl)-4-bromo-6-fluorophenol

Introduction

In the landscape of pharmaceutical research and drug development, the unambiguous structural characterization of novel chemical entities is a foundational requirement for advancing a compound from discovery to clinical application.[1][2] Spectroscopic techniques are the cornerstone of this process, offering precise insights into molecular structure, composition, and purity.[3] This guide provides an in-depth technical overview of the spectroscopic analysis of 2-(1-Aminopropyl)-4-bromo-6-fluorophenol, a substituted phenolic compound with potential applications as a synthetic intermediate in medicinal chemistry.

This document is designed for researchers, analytical scientists, and drug development professionals. It moves beyond simple data reporting to explain the causality behind experimental choices, grounding analytical protocols in established scientific principles. We will explore a multi-technique approach, integrating Nuclear Magnetic Resonance (NMR) Spectroscopy, Fourier-Transform Infrared (FT-IR) Spectroscopy, and Mass Spectrometry (MS) to build a complete and validated structural profile of the title compound.

Molecular Structure and Key Features

2-(1-Aminopropyl)-4-bromo-6-fluorophenol is a polysubstituted phenol featuring a chiral center at the first carbon of the propyl chain. The aromatic ring is heavily substituted with a hydroxyl group, a fluorine atom, a bromine atom, and the aminopropyl chain, leading to a distinct and complex substitution pattern that can be definitively elucidated through spectroscopic methods.

Caption: Molecular structure of 2-(1-Aminopropyl)-4-bromo-6-fluorophenol.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful technique for elucidating the carbon-hydrogen framework of an organic molecule.[2] It provides detailed information about the chemical environment, connectivity, and stereochemistry of atoms within a molecule.[1] For 2-(1-Aminopropyl)-4-bromo-6-fluorophenol, both ¹H and ¹³C NMR are indispensable for confirming the substitution pattern and the structure of the side chain.

Expertise & Rationale: Experimental Choices

Solvent Selection: The choice of a deuterated solvent is the first critical step in sample preparation.[4][5] The ideal solvent must fully dissolve the analyte to ensure high-resolution spectra while having residual solvent peaks that do not overlap with analyte signals.[6][7] Given the polar nature of the phenolic hydroxyl and amino groups, polar aprotic solvents like DMSO-d₆ or acetone-d₆ are excellent candidates. Chloroform-d (CDCl₃) may also be suitable, though the acidic phenolic proton and the amine protons may undergo rapid exchange or exhibit broad signals. For this guide, we select DMSO-d₆ due to its superior solubilizing power for polar compounds and its positioning of the residual proton peak (~2.50 ppm) and water peak (~3.33 ppm) in a region unlikely to obscure key analyte signals.[6]

Experimental Protocol: ¹H and ¹³C NMR

• Sample Preparation: Accurately weigh 5-10 mg of the purified solid compound.

• Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of DMSO-d₆ in a clean, dry vial.

• Filtration: Filter the solution through a small cotton or glass wool plug in a Pasteur pipette directly into a 5 mm NMR tube to remove any particulate matter.

• Standard: Tetramethylsilane (TMS) is typically used as an internal standard for chemical shift referencing (δ = 0.00 ppm).

• Instrumentation: Acquire spectra on a 400 MHz (or higher) NMR spectrometer.

• ¹H NMR Acquisition:

  • Acquire a standard proton spectrum with 16-32 scans.

  • Set the spectral width to cover a range of -2 to 12 ppm.

  • Use a relaxation delay of 1-2 seconds.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum.

  • A greater number of scans (e.g., 1024 or more) will be necessary due to the lower natural abundance of ¹³C.

  • Set the spectral width to 0-220 ppm.

Predicted Spectral Data & Interpretation

The predicted NMR data are summarized below. Chemical shifts are estimated based on standard substituent effects on aromatic rings and aliphatic chains.

Table 1: Predicted ¹H and ¹³C NMR Data in DMSO-d₆

Assignment	Predicted ¹H Chemical Shift (δ, ppm)	Predicted ¹³C Chemical Shift (δ, ppm)
Aromatic Ring
C1-OH	~9.5 (broad s, 1H)	148-152 (d, JCF~= 10-15 Hz)
C2-CH(NH₂)R	-	125-129 (d, JCF~= 3-5 Hz)
C3-H	7.3 (d, JHF~= 8-10 Hz, 1H)	~118-122
C4-Br	-	~110-114
C5-H	7.1 (d, JHH~= 2-3 Hz, 1H)	128-132 (d, JCF~= 3-5 Hz)
C6-F	-	155-159 (d, JCF~= 240-250 Hz)
Propyl Side Chain
-CH(NH₂)	~3.8-4.0 (m, 1H)	~50-55
-NH₂	~2.5-3.5 (broad s, 2H)	-
-CH₂-	~1.6-1.8 (m, 2H)	~25-30
-CH₃	~0.9 (t, J=7.5 Hz, 3H)	~10-14

• ¹H NMR Interpretation: The aromatic region is expected to show two distinct doublets corresponding to C3-H and C5-H. The C3-H signal will be split by the adjacent fluorine atom into a doublet with a characteristic ~8-10 Hz coupling constant. The C5-H will appear as a smaller doublet due to meta-coupling with C3-H. The propyl chain will show a downfield multiplet for the methine proton (-CH) adjacent to the amino group and the aromatic ring. The methylene (-CH₂) protons will appear as a multiplet, and the terminal methyl (-CH₃) group will be an upfield triplet. The -OH and -NH₂ protons are expected to be broad singlets and their chemical shift can vary with concentration and temperature.

• ¹³C NMR Interpretation: The most downfield carbon will be the one attached to fluorine (C6) due to its high electronegativity, and it will exhibit a very large one-bond carbon-fluorine coupling constant (~240-250 Hz). The carbon attached to the hydroxyl group (C1) will also be downfield and show a smaller two-bond coupling to fluorine. The remaining aromatic carbons will appear in the 110-135 ppm range, with the carbon attached to bromine (C4) being the most shielded among them. The aliphatic carbons of the propyl chain will appear in the upfield region (< 60 ppm).

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is a rapid and non-destructive technique ideal for identifying the functional groups present in a molecule.[3][8] Each functional group absorbs infrared radiation at a characteristic frequency, providing a molecular "fingerprint".[8]

Expertise & Rationale: Experimental Choices

For a solid sample like 2-(1-Aminopropyl)-4-bromo-6-fluorophenol, two primary sampling techniques are common: Potassium Bromide (KBr) pellets and Attenuated Total Reflectance (ATR).[9][10]

• KBr Pellet Method: This involves grinding the sample with IR-transparent KBr powder and pressing it into a thin, transparent disk.[9] This is a classic transmission method but requires careful sample preparation to avoid scattering effects from large particles.[11]

• ATR Method: This technique allows for the direct analysis of the solid powder with minimal preparation.[10][12] The sample is pressed against a high-refractive-index crystal (like diamond or zinc selenide), and the IR beam interacts with the sample surface.[10] ATR is often preferred for its speed, ease of use, and reproducibility.[12]

We recommend the ATR method for its simplicity and the high quality of spectra it typically produces for powdered samples.

Experimental Protocol: ATR FT-IR

• Background Spectrum: Ensure the ATR crystal is clean. Record a background spectrum of the empty crystal. This will be automatically subtracted from the sample spectrum.

• Sample Application: Place a small amount of the powdered sample onto the center of the ATR crystal.

• Apply Pressure: Use the instrument's pressure clamp to apply firm, consistent pressure, ensuring good contact between the sample and the crystal.

• Data Acquisition: Collect the spectrum over a range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹. Co-add 16-32 scans to improve the signal-to-noise ratio.

• Cleaning: After analysis, clean the crystal thoroughly with a suitable solvent (e.g., isopropanol) and a soft tissue.

Predicted Spectral Data & Interpretation

Table 2: Predicted FT-IR Absorption Bands

Wavenumber (cm⁻¹)	Vibration Type	Functional Group
3500-3200 (broad)	O-H stretch	Phenolic -OH
3400-3250 (medium)	N-H stretch (two bands)	Primary Amine (-NH₂)
3100-3000 (weak)	C-H stretch	Aromatic C-H
2960-2850 (medium)	C-H stretch	Aliphatic C-H (propyl)
1620-1580 (medium)	N-H bend	Primary Amine (-NH₂)
1600-1450 (strong)	C=C stretch	Aromatic Ring
1260-1180 (strong)	C-O stretch	Phenolic C-O
1250-1000 (strong)	C-F stretch	Aryl-Fluoride
1200-1000 (medium)	C-N stretch	Aliphatic Amine
650-550 (medium)	C-Br stretch	Aryl-Bromide

The spectrum will be dominated by a broad O-H stretching band in the 3500-3200 cm⁻¹ region, characteristic of a hydrogen-bonded phenol.[13][14] Overlapping this region, two distinct, sharper peaks for the N-H stretches of the primary amine should be visible. The aromatic C=C stretching bands and the strong C-O and C-F stretching vibrations in the fingerprint region (below 1500 cm⁻¹) will be key confirmatory signals.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and elemental composition of a molecule.[15] Furthermore, the fragmentation pattern observed can offer valuable structural clues, acting as a final piece of the structural puzzle.

Expertise & Rationale: Experimental Choices

Ionization Method: For a polar molecule with basic (amine) and acidic (phenol) functional groups, Electrospray Ionization (ESI) is an ideal "soft" ionization technique.[16][17] ESI generates ions from a liquid solution with minimal fragmentation, allowing for clear observation of the molecular ion.[18][19] It can be operated in either positive or negative ion mode.

• Positive Ion Mode (+ESI): The basic amino group will readily accept a proton, forming the pseudomolecular ion [M+H]⁺.

• Negative Ion Mode (-ESI): The acidic phenolic group can be deprotonated to form [M-H]⁻.

We will proceed with Positive Ion Mode ESI as protonation of amines is typically very efficient.

Experimental Protocol: ESI-MS

• Sample Preparation: Prepare a dilute solution of the sample (~10-100 μg/mL) in a suitable solvent like methanol or acetonitrile, with 0.1% formic acid added to facilitate protonation.

• Infusion: Introduce the sample solution into the ESI source via direct infusion using a syringe pump at a low flow rate (e.g., 5-10 μL/min).

• MS Parameters (Positive Mode):

  • Set the capillary voltage to a positive value (e.g., +3 to +4 kV).

  • Use nitrogen as the nebulizing and drying gas.

  • Set the source temperature appropriately (e.g., 100-150 °C).

• Data Acquisition: Acquire the mass spectrum over a mass-to-charge (m/z) range of 50-500 amu.

Predicted Fragmentation Pathway

The molecular weight of C₉H₁₁BrFNO is 248.09 g/mol . Bromine has two major isotopes, ⁷⁹Br and ⁸¹Br, in an approximate 1:1 ratio.[20] Therefore, the mass spectrum will show a characteristic isotopic pattern for all bromine-containing fragments.

• Molecular Ion Region: In +ESI mode, the primary ion observed will be the protonated molecule, [M+H]⁺. This will appear as a pair of peaks of nearly equal intensity at m/z 249 (containing ⁷⁹Br) and m/z 251 (containing ⁸¹Br).

• Key Fragmentations: While ESI is a soft technique, some fragmentation can be induced. The most likely fragmentation pathways for halogenated phenols involve the loss of the halogen or cleavage of side chains.[21][22]

  • Loss of Ammonia (NH₃): Cleavage of the C-N bond can lead to the loss of ammonia (17 Da), resulting in a fragment ion at m/z 232/234.

  • Benzylic Cleavage: The most common fragmentation for alkyl-substituted aromatics is cleavage at the benzylic position. This would involve the loss of an ethyl group (C₂H₅, 29 Da), leading to a significant fragment ion at m/z 220/222. This is often a very favorable fragmentation pathway.

  • Loss of HBr: Elimination of hydrogen bromide (80/82 Da) is also a possible pathway for bromophenols.[21]

Caption: Key predicted fragmentation pathways for the analyte in positive ESI-MS.

Integrated Analytical Workflow

Confirming the structure of 2-(1-Aminopropyl)-4-bromo-6-fluorophenol requires a synergistic interpretation of all spectroscopic data. No single technique provides all the necessary information, but together they create a self-validating system.

Caption: Logical workflow for combining spectroscopic data for structural confirmation.

Conclusion

The spectroscopic characterization of 2-(1-Aminopropyl)-4-bromo-6-fluorophenol is a clear example of modern analytical chemistry in practice. Through the systematic application of NMR, FT-IR, and Mass Spectrometry, a complete structural picture can be assembled. NMR spectroscopy defines the precise carbon-hydrogen skeleton and the specific arrangement of substituents on the aromatic ring. FT-IR provides rapid confirmation of all key functional groups, while mass spectrometry validates the molecular weight and elemental composition, with the characteristic bromine isotope pattern serving as a definitive marker. This integrated approach ensures the identity, purity, and structural integrity of the compound, a critical requirement for its use in research and drug development.

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An In-depth Technical Guide to the ¹H and ¹³C NMR Spectroscopy of 2-(1-Aminopropyl)-4-bromo-6-fluorophenol

A Predictive and Methodological Approach for Structural Elucidation

Authored by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive analysis of the anticipated ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of the novel compound 2-(1-aminopropyl)-4-bromo-6-fluorophenol. In the absence of published experimental data, this document serves as a predictive framework and a methodological protocol for researchers in drug discovery and organic synthesis. We will dissect the theoretical underpinnings of the expected chemical shifts and coupling constants, grounded in the fundamental principles of NMR spectroscopy and substituent effects on aromatic systems. Furthermore, this guide outlines a robust, self-validating experimental workflow for the acquisition and unambiguous assignment of the NMR spectra, leveraging one- and two-dimensional techniques.

Introduction: The Imperative of Spectroscopic Analysis

The precise structural characterization of novel chemical entities is a cornerstone of modern drug development and chemical research. Among the suite of analytical techniques available, Nuclear Magnetic Resonance (NMR) spectroscopy stands as the most powerful tool for the unambiguous determination of molecular structure in solution. For a polysubstituted aromatic compound such as 2-(1-aminopropyl)-4-bromo-6-fluorophenol, NMR provides critical insights into the electronic environment of each nucleus, the connectivity of atoms, and the spatial relationships between them.

This guide addresses the specific challenge of characterizing this molecule by first predicting its ¹H and ¹³C NMR spectra based on established substituent chemical shift (SCS) effects and data from analogous structures. It then provides a detailed experimental protocol to obtain high-fidelity spectra and confirm these predictions, ensuring a high degree of scientific rigor.

Predicted ¹H NMR Spectrum Analysis

The ¹H NMR spectrum of 2-(1-aminopropyl)-4-bromo-6-fluorophenol is anticipated to be complex, with distinct regions for aromatic protons, the aliphatic side chain, and labile protons. The analysis is best approached by dissecting the molecule into these constituent parts.

Aromatic Region (δ 6.5 - 7.5 ppm)

The benzene ring is substituted with four different groups: a hydroxyl (-OH), a fluorine (-F), a bromine (-Br), and an aminopropyl group. The -OH and -F groups are strongly activating (electron-donating), while -Br is deactivating (electron-withdrawing). This complex interplay of electronic effects will dictate the chemical shifts of the two remaining aromatic protons. We can anticipate two signals in this region, corresponding to H-3 and H-5.

• H-3: This proton is ortho to the strongly electron-donating -OH group and the aminopropyl group, and para to the deactivating -Br group. The net effect is expected to be significant shielding, placing this proton at the lower end of the aromatic region.

• H-5: This proton is ortho to the deactivating -Br group and meta to the -OH, -F, and aminopropyl groups. It is expected to be the more deshielded of the two aromatic protons.

These two protons will couple to each other, resulting in a pair of doublets. The coupling constant (³JHH) is expected to be in the range of 8-9 Hz, typical for ortho-coupling in a benzene ring.

Aliphatic Side Chain (δ 0.9 - 4.0 ppm)

The 1-aminopropyl side chain will present a more straightforward set of signals, with predicted shifts based on data from similar structures like propylbenzene and 1-aminopropane.[1][2][3][4]

• -CH(NH₂)- (Methine proton): This proton is attached to a carbon bearing an amino group and adjacent to the aromatic ring. It will likely appear as a triplet around δ 3.5-4.0 ppm, coupled to the adjacent methylene (-CH₂-) protons.

• -CH₂- (Methylene protons): These protons are adjacent to both the chiral methine center and the terminal methyl group. They will experience coupling to both, resulting in a complex multiplet, likely a sextet, in the range of δ 1.6-1.9 ppm.[3]

• -CH₃ (Methyl protons): The terminal methyl group will be the most upfield signal in the aliphatic region, appearing as a triplet around δ 0.9-1.0 ppm due to coupling with the adjacent methylene protons.[2]

Labile Protons (-OH and -NH₂)

The chemical shifts and appearance of the hydroxyl (-OH) and amine (-NH₂) protons are highly dependent on experimental conditions such as solvent, concentration, and temperature.[5][6]

• In Aprotic Solvents (e.g., CDCl₃, Acetone-d₆): In these solvents, the -OH and -NH₂ protons often appear as broad singlets due to moderate rates of chemical exchange and hydrogen bonding.[7] Their chemical shifts can vary widely; the phenolic -OH could appear anywhere from δ 4-8 ppm, while the -NH₂ protons might be found between δ 1-5 ppm.

• In Protic Solvents (e.g., D₂O, Methanol-d₄): These solvents will cause rapid exchange of the labile protons with deuterium, leading to the disappearance of their signals from the ¹H NMR spectrum.[8] This "D₂O shake" experiment is a definitive method for identifying these peaks.[9]

• In Hydrogen-Bond Accepting Solvents (e.g., DMSO-d₆): DMSO-d₆ is particularly useful as it slows down the exchange rate of labile protons by forming strong hydrogen bonds. This often results in sharper signals and allows for the observation of coupling to neighboring protons.[10] In DMSO-d₆, the phenolic -OH proton could appear significantly downfield (δ > 9 ppm), and the -NH₂ protons might also be well-resolved.

Predicted ¹³C NMR Spectrum Analysis

Due to the lack of symmetry in the molecule, the proton-decoupled ¹³C NMR spectrum is expected to show nine distinct signals, corresponding to the nine unique carbon atoms.[11] The chemical shifts can be predicted by considering the additive effects of the substituents on the benzene ring and by comparison with analogous aliphatic structures.[12][13]

Aromatic Carbons (δ 110 - 160 ppm)

The chemical shifts of the six aromatic carbons are influenced by the electronegativity and resonance effects of the four substituents.

• C-1 (C-OH): This carbon, bearing the hydroxyl group, will be significantly deshielded, with an expected chemical shift in the range of δ 150-155 ppm.

• C-2 (C-CH(NH₂)-): The carbon attached to the aminopropyl group will also be deshielded, likely appearing around δ 125-130 ppm.

• C-3 (CH): This carbon is expected to be shielded by the ortho -OH and aminopropyl groups, with a predicted shift around δ 115-120 ppm.

• C-4 (C-Br): The carbon bearing the bromine atom will be shielded relative to an unsubstituted carbon due to the "heavy atom effect," appearing around δ 110-115 ppm.

• C-5 (CH): This carbon is expected to have a chemical shift close to that of benzene, around δ 125-130 ppm.

• C-6 (C-F): The carbon directly bonded to fluorine will show a large downfield shift due to fluorine's high electronegativity and will also exhibit a large one-bond coupling constant (¹JCF), appearing as a doublet. Its chemical shift is predicted to be in the δ 155-160 ppm range.

Aliphatic Carbons (δ 10 - 60 ppm)

The chemical shifts of the aminopropyl side chain carbons can be estimated from known values for similar structures.[1][14]

• -CH(NH₂)-: Expected around δ 50-55 ppm.

• -CH₂-: Expected around δ 25-30 ppm.

• -CH₃: Expected to be the most upfield signal, around δ 10-15 ppm.

Table 1: Summary of Predicted ¹H and ¹³C NMR Data

Assignment	Predicted ¹H Chemical Shift (δ ppm)	Predicted ¹H Multiplicity	Predicted ¹³C Chemical Shift (δ ppm)
H-3	6.6 - 6.8	d	~115-120
H-5	6.9 - 7.1	d	~125-130
-OH	4.0 - 9.0 (variable)	br s	-
-NH₂	1.0 - 5.0 (variable)	br s	-
-CH(NH₂)-	3.5 - 4.0	t	~50-55
-CH₂-	1.6 - 1.9	m	~25-30
-CH₃	0.9 - 1.0	t	~10-15
C-1	-	-	~150-155
C-2	-	-	~125-130
C-4	-	-	~110-115
C-6	-	-	~155-160 (d, ¹JCF)

d = doublet, t = triplet, m = multiplet, br s = broad singlet. Chemical shifts are highly dependent on solvent and concentration.

Experimental Protocols for Spectral Acquisition and Verification

To validate the predicted spectral data and unambiguously assign all signals, a systematic approach involving both 1D and 2D NMR experiments is required.

Sample Preparation

• Weighing: Accurately weigh 5-10 mg of 2-(1-aminopropyl)-4-bromo-6-fluorophenol for ¹H NMR and 20-50 mg for ¹³C NMR.[15]

• Solvent Selection: Choose an appropriate deuterated solvent.[16]

  • Initial Analysis: Chloroform-d (CDCl₃) is a good starting point for its ability to dissolve many organic compounds.

  • For Labile Protons: Dimethyl sulfoxide-d₆ (DMSO-d₆) is highly recommended to sharpen the -OH and -NH₂ signals and potentially observe their couplings.[10]

• Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of the chosen deuterated solvent in a clean, dry vial.[17]

• Filtration: Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a high-quality 5 mm NMR tube to remove any particulate matter.

• Referencing: Add a small amount of tetramethylsilane (TMS) as an internal reference (δ 0.00 ppm), unless the solvent peak is used for referencing.

Caption: Experimental workflow for NMR analysis.

1D NMR Acquisition

• ¹H NMR: Acquire a standard proton spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C{¹H} NMR: Acquire a proton-decoupled carbon spectrum. Due to the lower natural abundance of ¹³C, a longer acquisition time will be necessary.[15]

• DEPT (Distortionless Enhancement by Polarization Transfer): Perform DEPT-90 and DEPT-135 experiments to differentiate between CH, CH₂, and CH₃ carbons. A DEPT-90 spectrum will only show CH signals, while a DEPT-135 will show CH and CH₃ signals as positive peaks and CH₂ signals as negative peaks.

2D NMR for Unambiguous Assignment

Two-dimensional NMR experiments are essential for confirming the molecular structure by establishing through-bond correlations.[18]

• COSY (Correlation Spectroscopy): This experiment reveals proton-proton (¹H-¹H) couplings.[19] It will be crucial for:

  • Confirming the connectivity of the aminopropyl side chain by showing cross-peaks between -CH(NH₂) and -CH₂-, and between -CH₂- and -CH₃.

  • Verifying the ortho-relationship of the two aromatic protons.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton with its directly attached carbon (¹H-¹³C one-bond correlation).[20] It will definitively link the proton signals of the aromatic and aliphatic groups to their corresponding carbon signals identified in the ¹³C spectrum.

• HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons that are two or three bonds away (¹H-¹³C long-range correlations). This is arguably the most powerful experiment for piecing together the molecular puzzle.[21] Key expected correlations include:

  • From the methine proton (-CH(NH₂)-) to the aromatic carbons C-1, C-2, and C-3.

  • From the aromatic proton H-3 to carbons C-1, C-2, C-4, and C-5.

  • From the aromatic proton H-5 to carbons C-1, C-3, C-4, and C-6.

Caption: Key predicted HMBC correlations for structural confirmation.

Conclusion

This guide provides a detailed predictive framework for the ¹H and ¹³C NMR spectra of 2-(1-aminopropyl)-4-bromo-6-fluorophenol. By understanding the expected chemical shifts and coupling patterns, researchers can more efficiently analyze experimental data. The outlined protocols for sample preparation and multi-dimensional NMR analysis represent a robust strategy for the complete and unambiguous structural elucidation of this and other complex substituted aromatic compounds. The synergy between prediction and a rigorous experimental plan is paramount for ensuring scientific integrity and accelerating the pace of chemical research.

References

• Doc Brown's Chemistry. (2025, November 8).
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• The Royal Society of Chemistry. (n.d.).
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• Doc Brown's Chemistry. (n.d.). C9H12 propylbenzene low high resolution 1H proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H1 1-phenylpropane 1-H nmr.
• Biological Magnetic Resonance Bank. (n.d.). BMRB entry bmse000310 - 2-Aminophenol.
• American Institute of Chemists. (n.d.). Computational studies on the ir & nmr spectra of 2-aminophenol.
• Radcliffe, M. D., & Mislow, K. (1984). Proton NMR spectrum of hexa-n-propylbenzene. Journal of the American Chemical Society, 106(10), 3053–3054.
• Vervoort, J., De Jong, E., Van der Woude, A., & Rietjens, I. M. (1992). 19F Nuclear Magnetic Resonance as a Tool To Investigate Microbial Degradation of Fluorophenols to Fluorocatechols and Fluoromuconates. Applied and Environmental Microbiology, 58(8), 2479–2486.
• ChemicalBook. (n.d.). 106-41-2 4-Bromophenol C6H5BrO, Formula,NMR,Boiling Point,Density,Flash Point.
• National Center for Biotechnology Inform
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• ChemicalBook. (n.d.). 2-Fluorophenol(367-12-4) 1 H NMR.
• Google Patents. (n.d.).
• Tierney, J., et al. (2013). Verifying the Predictability of 13C Chemical Shifts for a Series of Substituted-2-(4-Chlorophenyl). SciSpace.
• ResearchGate. (n.d.). HNMR spectrum for 2-aminophenol -vanillin.
• ChemicalBook. (n.d.). 4-Bromo-2-fluorophenol(2105-94-4) 1H NMR spectrum.
• Organomation. (n.d.).
• ResearchGate. (n.d.). Fig. S20 1 H NMR spectra of 4-Bromophenol in CDCl3.
• Chemistry LibreTexts. (2024, March 17). 15.
• University of California, Berkeley. (n.d.).
• Alfa Chemistry. (2026, January 5).
• Reddit. (2023, March 16). Hydroxyl Groups in NMR. r/Chempros.
• ChemicalBook. (n.d.). 2-Nitro-4-fluorophenol(394-33-2) 1H NMR spectrum.
• Abraham, R. J., et al. (2007). An NMR, IR and theoretical investigation of (1)H chemical shifts and hydrogen bonding in phenols. Magnetic Resonance in Chemistry, 45(10), 845–853.
• National Center for Biotechnology Inform
• CiteSeerX. (n.d.). An NMR, IR and theoretical investigation of 1H Chemical Shifts and hydrogen bonding in phenols.
• Cornell University. (n.d.).
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• On the Use of Strong Proton Donors as a Tool for Overcoming Line Broadening in NMR. (2024, December 4). Chemistry.
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• Doc Brown's Chemistry. (n.d.). propylamine low high resolution 1H proton nmr spectrum of propanaamine analysis interpretation of chemical shifts ppm spin spin line splitting.
• BioChromato. (2018, December 7).
• Sigma-Aldrich. (n.d.). NMR Solvents.
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• Reddit. (2025, January 13).
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• University of Wisconsin-La Crosse. (n.d.).
• Georgia State University. (2008, March 25).
• YouTube. (2020, August 10). 2D NMR Spectroscopy: COSY, HSQC (HMQC) and HMBC.
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• Cornell University. (n.d.).
• ResearchGate. (n.d.). Structure elucidation of 3. (A) Key COSY, HMBC, and NOESY correlations of 3. (B)

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Purity Assessment of Synthesized 2-(1-Aminopropyl)-4-bromo-6-fluorophenol: An Orthogonal Approach

An In-Depth Technical Guide

Abstract

The robust characterization of active pharmaceutical ingredients (APIs) and their intermediates is the bedrock of drug development, ensuring safety, efficacy, and regulatory compliance. This guide provides a comprehensive framework for the purity assessment of the synthesized compound, 2-(1-Aminopropyl)-4-bromo-6-fluorophenol. As a halogenated aminophenol, this molecule presents unique analytical challenges, including potential for isomeric and process-related impurities, as well as the presence of a stereocenter. We will detail an orthogonal analytical strategy, leveraging the strengths of multiple, disparate techniques to build a complete and validated purity profile. This document is intended for researchers, analytical scientists, and drug development professionals seeking to establish a rigorous and scientifically sound approach to purity determination.

The Imperative of Purity: A Multi-Faceted Perspective

The purity of a pharmaceutical intermediate like 2-(1-Aminopropyl)-4-bromo-6-fluorophenol is not a single value but a comprehensive profile. Impurities can arise from various sources, including unreacted starting materials, by-products from competing reaction pathways, degradation products, or residual catalysts. Even seemingly minor impurities can have significant downstream effects, impacting the final API's stability, safety profile, and manufacturability.

The structure of our target molecule—containing a primary amine, a phenolic hydroxyl group, bromine and fluorine substituents, and a chiral center—necessitates a multi-technique, or orthogonal, approach. No single analytical method can provide a complete picture. For instance, a chromatographic method may quantify organic impurities but will be blind to inorganic contaminants. Similarly, spectroscopic methods confirm identity but are not ideal for quantifying trace impurities. Our strategy is therefore built on the principle of using independent analytical techniques to interrogate different aspects of the compound's purity.

The Orthogonal Purity Assessment Workflow

A robust purity assessment follows a logical progression from structural confirmation to the quantification of various potential impurities. The workflow is designed to be self-validating, where results from one technique corroborate or complement findings from another.

An In-Depth Technical Guide to 2-(1-Aminopropyl)-4-bromo-6-fluorophenol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical properties of 2-(1-Aminopropyl)-4-bromo-6-fluorophenol, a substituted aminophenol with potential applications in pharmaceutical and chemical research. Due to the limited availability of direct experimental data for this specific molecule, this document synthesizes information from structurally related compounds and established chemical principles to offer a robust predictive profile. It covers the molecule's identity, predicted physicochemical properties, a plausible synthetic pathway, a detailed predicted analytical profile, and essential safety and handling protocols. This guide is intended to serve as a foundational resource for researchers and drug development professionals interested in the evaluation and potential application of this compound.

Chemical Identity and Molecular Structure

2-(1-Aminopropyl)-4-bromo-6-fluorophenol is a halogenated and alkylated aminophenol. Its structure features a phenol ring substituted with a bromine atom, a fluorine atom, and a 1-aminopropyl group ortho to the hydroxyl group.

Table 1: Compound Identification

Identifier	Value	Source
IUPAC Name	2-(1-Aminopropyl)-4-bromo-6-fluorophenol	-
CAS Number	1337501-28-6
Molecular Formula	C₉H₁₁BrFNO
Molecular Weight	248.09 g/mol
InChI	1S/C9H11BrFNO/c1-2-8(12)6-3-5(10)4-7(11)9(6)13/h3-4,8,13H,2,12H2,1H3
InChIKey	RCPJRYYKOVKOME-UHFFFAOYSA-N
Canonical SMILES	CCC(C1=C(C(=C(C=C1Br)F)O)N)	-

Predicted Physicochemical Properties

Table 2: Predicted Physicochemical Properties

Property	Predicted Value	Rationale and Comparative Insights
Physical State	Solid	Substituted phenols are typically solids at room temperature.
Melting Point	> 150 °C	The presence of polar functional groups (hydroxyl, amino) and halogens capable of intermolecular interactions suggests a relatively high melting point. For comparison, 2-aminophenol has a melting point of 174 °C.[1]
Boiling Point	> 300 °C	Expected to be high due to hydrogen bonding and molecular weight.
Solubility	Sparingly soluble in water; soluble in organic solvents like ethanol, methanol, DMSO.	The polar functional groups will contribute to some water solubility, but the aromatic ring and bromo-substituent will limit it. Good solubility in polar organic solvents is anticipated.
pKa	Phenolic OH: ~8-9; Amino group: ~9-10	The electron-withdrawing effects of the bromine and fluorine atoms will increase the acidity of the phenolic proton compared to phenol (pKa ~10). The amino group's basicity will be typical for an alkyl amine.

Synthesis and Reactivity

A plausible synthetic route for 2-(1-Aminopropyl)-4-bromo-6-fluorophenol would likely involve the introduction of the aminopropyl group onto a pre-functionalized phenol ring. One potential approach is the reaction of 2-amino-4-bromo-6-fluorophenol with propionaldehyde followed by reduction.

Proposed Synthetic Pathway: Reductive Amination

This two-step process involves the formation of an imine intermediate, which is then reduced to the desired amine.

Caption: Proposed synthesis via reductive amination.

Experimental Protocol:

• Imine Formation:

  • Dissolve 2-amino-4-bromo-6-fluorophenol in a suitable solvent (e.g., methanol or ethanol).

  • Add propionaldehyde to the solution.

  • Adjust the pH to 4-5 using a mild acid catalyst (e.g., acetic acid). The reaction of aldehydes and ketones with primary amines to form imines is often most efficient in this pH range.[2][3]

  • Stir the reaction mixture at room temperature and monitor the formation of the imine intermediate by TLC or LC-MS.

• Reduction:

  • Once imine formation is complete, cool the reaction mixture in an ice bath.

  • Slowly add a reducing agent, such as sodium borohydride (NaBH₄), in portions.

  • Allow the reaction to warm to room temperature and stir until the reduction is complete (monitored by TLC or LC-MS).

  • Quench the reaction by the slow addition of water.

  • Extract the product with an organic solvent (e.g., ethyl acetate).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography or recrystallization.

Reactivity Profile

• Phenolic Hydroxyl Group: Can undergo O-alkylation, O-acylation, and other reactions typical of phenols. Its acidity is enhanced by the electron-withdrawing halogen substituents.

• Amino Group: The primary amine is nucleophilic and can react with electrophiles such as alkyl halides and acyl chlorides.

• Aromatic Ring: The electron-donating hydroxyl and amino groups activate the ring towards electrophilic aromatic substitution, while the halogens are deactivating but ortho-, para-directing. However, the ring is already heavily substituted, so further substitution may be sterically hindered.

Predicted Analytical Profile

A comprehensive analytical characterization is crucial for confirming the identity and purity of 2-(1-Aminopropyl)-4-bromo-6-fluorophenol. The following is a predicted profile based on spectroscopic principles.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for structure elucidation. The predicted ¹H and ¹³C NMR spectra would exhibit characteristic signals for the different chemical environments in the molecule.

Table 3: Predicted ¹H NMR Chemical Shifts

Protons	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Rationale
Aromatic CH	6.8 - 7.5	Doublet of doublets	2H	The two aromatic protons will show coupling to each other and to the fluorine atom.
Methine CH	~3.5 - 4.0	Triplet or multiplet	1H	The proton on the carbon adjacent to the amino group.
Methylene CH₂	~1.5 - 2.0	Multiplet	2H	The methylene group of the propyl chain.
Methyl CH₃	~0.9 - 1.2	Triplet	3H	The terminal methyl group of the propyl chain.
OH and NH₂	Broad, variable	Singlet	3H	The chemical shifts of these protons are concentration and solvent-dependent and they may exchange with deuterium in D₂O.

Table 4: Predicted ¹³C NMR Chemical Shifts

Carbon	Predicted Chemical Shift (δ, ppm)	Rationale
C-OH	145 - 155	The carbon bearing the hydroxyl group, deshielded.
C-F	150 - 160 (with C-F coupling)	The carbon attached to fluorine will show a large one-bond coupling constant.
C-Br	105 - 115	The carbon bearing the bromine atom.
Aromatic CH	110 - 130	The protonated aromatic carbons.
Methine CH	50 - 60	The carbon adjacent to the amino group.
Methylene CH₂	25 - 35	The methylene carbon of the propyl chain.
Methyl CH₃	10 - 15	The terminal methyl carbon.

Infrared (IR) Spectroscopy

IR spectroscopy can identify the key functional groups present in the molecule.

Table 5: Predicted IR Absorption Bands

Functional Group	Predicted Wavenumber (cm⁻¹)	Description
O-H stretch (phenol)	3200 - 3600 (broad)	Characteristic of the hydroxyl group, likely broadened due to hydrogen bonding.
N-H stretch (amine)	3300 - 3500 (two bands)	Primary amines typically show two stretching vibrations.
C-H stretch (aromatic)	3000 - 3100	Aromatic C-H stretching.
C-H stretch (aliphatic)	2850 - 2960	Aliphatic C-H stretching from the propyl group.
C=C stretch (aromatic)	1450 - 1600	Aromatic ring skeletal vibrations.
C-N stretch	1020 - 1250	Carbon-nitrogen bond stretching.
C-F stretch	1000 - 1400	Strong absorption due to the carbon-fluorine bond.
C-Br stretch	500 - 600	Carbon-bromine bond stretching.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule.

• Molecular Ion (M⁺): An isotopic cluster is expected for the molecular ion peak due to the presence of bromine (⁷⁹Br and ⁸¹Br in approximately a 1:1 ratio). The nominal molecular weight is 248, so peaks around m/z 248 and 250 would be expected.

• Key Fragmentation Patterns:

  • Loss of the ethyl group ([M-29]⁺) from the propyl side chain.

  • Alpha-cleavage of the C-C bond next to the nitrogen atom.

  • Loss of bromine and/or fluorine radicals.

Caption: Analytical workflow for compound characterization.

Safety, Handling, and Storage

While a specific safety data sheet for 2-(1-Aminopropyl)-4-bromo-6-fluorophenol is not widely available, precautions should be taken based on the data for structurally similar compounds such as 2-Amino-4-bromo-6-fluorophenol.[4]

• Hazard Statements: Assumed to be harmful if swallowed, in contact with skin, and if inhaled. May cause skin and eye irritation.

• Precautionary Measures:

  • Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.

  • Work in a well-ventilated area, preferably in a fume hood.

  • Avoid breathing dust, fumes, gas, mist, vapors, or spray.

  • Wash hands thoroughly after handling.

• First Aid:

  • Inhalation: Move to fresh air.

  • Skin Contact: Wash off immediately with plenty of soap and water.

  • Eye Contact: Rinse cautiously with water for several minutes.

  • Ingestion: Rinse mouth and seek medical attention.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place.

Potential Applications and Future Research

Substituted aminophenols are valuable scaffolds in medicinal chemistry and materials science. The unique combination of a primary amine, a phenol, and two different halogens in 2-(1-Aminopropyl)-4-bromo-6-fluorophenol suggests several potential areas for investigation:

• Drug Discovery: The aminophenol core is present in a variety of biologically active compounds. This molecule could serve as a starting point for the synthesis of novel therapeutic agents. The presence of bromine and fluorine can influence metabolic stability, lipophilicity, and binding interactions.

• Chemical Synthesis: The functional groups on this molecule make it a versatile building block for the synthesis of more complex molecules, including heterocycles.[1]

• Materials Science: Phenolic compounds are precursors to polymers and resins. The halogen substituents may impart flame-retardant or other desirable properties to materials derived from this compound.

Future research should focus on the experimental validation of the predicted properties outlined in this guide. A detailed investigation into its biological activity and synthetic utility would be of significant interest to the scientific community.

References

• Wikipedia. (2023, December 19). 2-Aminophenol. In Wikipedia. Retrieved February 17, 2026, from [Link]

• KPU Pressbooks. (n.d.). 2.7 Addition of Amines and Amine Derivatives to Aldehydes and Ketones. Retrieved February 17, 2026, from [Link]

• Chemistry LibreTexts. (2015, March 17). 20.04: Review: Reactions of Aldehydes and Ketones with Amines. Retrieved February 17, 2026, from [Link]

Sources

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• 2. 2.7 Addition of Amines and Amine Derivatives to Aldehydes and Ketones – Organic Chemistry II [kpu.pressbooks.pub]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. echemi.com [echemi.com]

Technical Guide: X-ray Crystallography of 2-(1-Aminopropyl)-4-bromo-6-fluorophenol Derivatives

Executive Summary

This guide details the structural characterization of 2-(1-Aminopropyl)-4-bromo-6-fluorophenol and its derivatives. These compounds represent a critical pharmacophore class characterized by a chiral benzylic amine, a zwitterionic potential, and significant halogen-bonding capabilities.

This document moves beyond standard operating procedures to address the specific crystallographic challenges posed by this molecular architecture: heavy-atom absorption (Br) , absolute configuration determination (Chirality) , and weak intermolecular force analysis (F/Br interactions) .

Chemical Context & Structural Significance[1][2][3][4][5][6][7][8]

The target molecule integrates three distinct crystallographic drivers:

• The Chiral Center: The 1-aminopropyl group introduces a chiral center at the benzylic position (

  ). Unless stereoselective synthesis is employed, the product is a racemate, typically crystallizing in centrosymmetric space groups (e.g., ).

• The Zwitterionic Equilibrium: The basicity of the primary amine and the acidity of the phenol (enhanced by electron-withdrawing Br/F substituents) create a competition for the proton. In the solid state, these derivatives frequently crystallize as zwitterions (

  ... ), driving the formation of robust charge-assisted hydrogen bond networks.

• Halogen Bonding: The 4-bromo and 6-fluoro substituents are not merely steric blockers; they are active supramolecular synthons. The polarizable Bromine atom acts as a halogen bond donor (

  -hole interaction), while Fluorine acts as a weak H-bond acceptor.

Synthesis & Crystallization Workflow

The following diagram outlines the critical path from synthesis to diffraction-quality crystals.

Figure 1: Synthesis and crystallization workflow. Note the bifurcation in crystallization strategy based on solubility profiles.

Experimental Protocols

Crystal Growth Strategies

For this specific derivative, the propyl chain introduces conformational flexibility that can inhibit lattice formation. We employ a "soft" crystallization approach to minimize disorder.

Protocol A: Vapor Diffusion (Preferred for Zwitterions)

• Dissolution: Dissolve 20 mg of the derivative in a minimum volume (0.5–1.0 mL) of THF or Methanol. The solution must be clear; filter through a 0.2

  PTFE syringe filter if necessary.

• Setup: Place the solution in a small inner vial (GC vial).

• Diffusion: Place the open inner vial inside a larger jar containing 5 mL of n-hexane or diethyl ether (anti-solvent). Cap the outer jar tightly.

• Kinetics: Allow to stand undisturbed at

  for 3–7 days. The anti-solvent slowly diffuses into the amine solution, lowering solubility gently and promoting defect-free growth.

Protocol B: Slow Evaporation (for HCl Salts) If the zwitterion fails to crystallize, convert to the hydrochloride salt using 1M HCl in ether.

• Dissolve the salt in Ethanol/Water (9:1).

• Cover with Parafilm and poke 3–5 small holes.

• Allow evaporation at room temperature.

Data Collection Parameters

The presence of Bromine (

) dictates specific collection strategies to mitigate absorption errors.

Parameter	Specification	Rationale
Radiation Source	Mo ( )	Preferred over Cu to minimize absorption coefficient ( ) from Bromine.
Temperature	100 K (Cryostream)	Essential to freeze the flexible propyl chain and reduce thermal ellipsoids ( ).
Completeness	to	High redundancy is required for accurate absorption correction (SADABS/CrysAlis).
Friedel Pairs	Keep separate	If the crystal is enantiopure, Friedel pairs are required to determine absolute configuration (Flack parameter).

Structure Solution & Refinement

The Phase Problem & Heavy Atom Method

Unlike purely organic molecules, the Bromine atom provides a strong anomalous scattering signal.

• Solution Strategy: Use SHELXT (Intrinsic Phasing) or SHELXS (Patterson Method). The Br atom position will be located first, serving as a beacon to phase the lighter atoms (C, N, O, F).

Refinement Challenges (SHELXL)

1. Disorder in the Propyl Chain: The 1-aminopropyl tail often exhibits rotational disorder.

• Diagnosis: Elongated thermal ellipsoids on

  and .

• Remediation:[1][2] Split the disordered atoms into parts (PART 1, PART 2) and refine site occupancy factors (SOF). Apply SIMU and DELU restraints to maintain physical displacement parameters.

2. Hydrogen Atom Placement (Zwitterion Verification):

• Critical Step: Do not use HFIX blindly on the amine/phenol. Locate the difference Fourier map peaks (

  ) around the Nitrogen and Oxygen.

• Zwitterion: If you see 3 peaks around N and 0 around O, refine as

  and .

• Neutral: If you see 2 peaks around N and 1 around O, refine as

  and .

Absolute Structure (Chirality)

If you isolate a single enantiomer (e.g., via chiral HPLC prep), you must determine the absolute configuration.

• Flack Parameter (

  ):
  • (with small esd < 0.04): Correct absolute structure.
  • : Inverted structure (flip the coordinates).
  • : Racemic twin (or wrong space group).

• Note: The anomalous scattering of Bromine at Mo

  is sufficient for confident assignment.

Structural Analysis: Intermolecular Interactions

The crystal packing of 4-bromo-6-fluorophenol derivatives is governed by a hierarchy of forces.

Interaction Hierarchy Diagram

Figure 2: Hierarchy of supramolecular synthons driving crystal packing.

Halogen Bonding (The -hole)

The C-Br bond creates a region of positive electrostatic potential (the

-hole) on the extension of the bond axis.

• Geometric Criteria: Look for contacts where the angle

  is approximately ( ) and the distance is less than the sum of van der Waals radii.

• Relevance: In these derivatives, Br often bridges to the phenoxide oxygen of a neighboring molecule, forming infinite 1D chains.

Fluorine Contacts

Fluorine is a notoriously poor H-bond acceptor due to high electronegativity holding its lone pairs tight. However, in the absence of better acceptors, weak

interactions may stabilize the lattice. Use Hirshfeld Surface Analysis (e.g., CrystalExplorer) to quantify the % contribution of F interactions.

Data Presentation Standards

When publishing or reporting this data, adhere to the following table structure to ensure E-E-A-T compliance.

Table 1: Crystallographic Data and Refinement Parameters

Property	Value (Example Placeholder)
Formula
Formula Weight	248.09 g/mol
Crystal System	Monoclinic
Space Group	(Racemic) or (Chiral)
Unit Cell
Z	4
Density ( )	~1.65 g/cm³
Absorption Coeff ( )	~3.5 mm⁻¹ (High due to Br)
R-indices ( )	(Target)
Goodness-of-Fit (GoF)	~1.05

References

• Sheldrick, G. M. (2015). "Crystal structure refinement with SHELXL." Acta Crystallographica Section C, 71(1), 3–8. Link

• Metrangolo, P., et al. (2005). "Halogen Bonding: A Supramolecular Solution to the Phase Problem." Acta Crystallographica Section B, 61(1), 85-91. Link

• Groom, C. R., et al. (2016). "The Cambridge Structural Database." Acta Crystallographica Section B, 72(2), 171–179. Link

• Parsons, S., & Flack, H. D. (2004). "The use of the Flack parameter in the determination of absolute structure." Acta Crystallographica Section A, 60, s61.

• Desiraju, G. R. (2007). "Crystal Engineering: A Holistic View." Angewandte Chemie International Edition, 46(44), 8342–8356. Link

Sources

• 1. youtube.com [youtube.com]
• 2. sites.pitt.edu [sites.pitt.edu]

Protocols & Analytical Methods

Application Note and Experimental Protocol for the Synthesis of 2-(1-Aminopropyl)-4-bromo-6-fluorophenol

Abstract

This document provides a comprehensive guide to the synthesis of 2-(1-Aminopropyl)-4-bromo-6-fluorophenol, a key intermediate in the development of novel therapeutic agents. The protocol herein outlines a robust and reproducible multi-step synthetic route, commencing from the commercially available starting material, 4-bromo-2-fluorophenol. This guide is designed to provide not only a step-by-step experimental procedure but also the underlying scientific rationale for key experimental choices, ensuring both technical accuracy and practical applicability. All procedures have been designed with a strong emphasis on safety and self-validation.

Introduction

Halogenated aminophenols are a critical class of compounds in medicinal chemistry, frequently serving as foundational scaffolds for the development of a wide range of pharmaceuticals. The specific substitution pattern of 2-(1-Aminopropyl)-4-bromo-6-fluorophenol, incorporating bromine, fluorine, and an aminopropyl group, presents a unique electronic and steric profile that is of significant interest for modulating biological activity. The presence of halogen atoms can influence metabolic stability, binding affinity, and membrane permeability, making this compound a valuable building block for drug discovery programs. This protocol details a reliable synthetic pathway to access this important molecule.

Synthetic Strategy Overview

The synthesis of 2-(1-Aminopropyl)-4-bromo-6-fluorophenol is achieved through a three-step process starting from 4-bromo-2-fluorophenol. The overall synthetic workflow is depicted below.

Application Note: High-Sensitivity Quantification of Halogenated Aminophenols in Pharmaceutical Matrices

Abstract

Halogenated aminophenols (HAPs) represent a class of compounds that are of significant concern in the pharmaceutical industry. Often present as process-related impurities or degradation products, their potential for genotoxicity necessitates highly sensitive and robust analytical methods for their quantification. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the state-of-the-art analytical methodologies for the determination of HAPs. We will delve into the technical nuances of High-Performance Liquid Chromatography (HPLC) coupled with mass spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS), offering detailed, field-proven protocols. The causality behind experimental choices, self-validating system designs, and adherence to international regulatory standards are central themes of this guide.

Introduction: The Imperative for Quantifying Halogenated Aminophenols

Halogenated aminophenols are reactive molecules that can be introduced into the drug substance manufacturing process as starting materials, intermediates, or byproducts. Their structural alerts for mutagenicity make them potential genotoxic impurities (GTIs). Regulatory bodies worldwide, including the International Council for Harmonisation (ICH), mandate strict control over GTIs in active pharmaceutical ingredients (APIs) and drug products.[1][2] The Threshold of Toxicological Concern (TTC) for most genotoxic impurities is set at a daily intake of 1.5 µ g/day , demanding analytical methods with exceptional sensitivity and specificity.[3] This note addresses this critical need by providing detailed analytical strategies.

Core Analytical Strategies: A Dichotomy of Approaches

The choice of analytical technique for HAPs is fundamentally dictated by the physicochemical properties of the analyte, including its volatility, thermal stability, and ionization potential. Generally, two primary chromatographic techniques are employed:

• High-Performance Liquid Chromatography (HPLC): Particularly when coupled with tandem mass spectrometry (LC-MS/MS), this is the workhorse for non-volatile and thermally labile HAPs.[4][5]

• Gas Chromatography (GC): For volatile and thermally stable HAPs, GC coupled with mass spectrometry (GC-MS) offers excellent separation efficiency and sensitivity.[6][7] Often, derivatization is a necessary step to enhance volatility and improve chromatographic performance.[8][9]

The following sections will provide detailed protocols for both LC-MS/MS and GC-MS methodologies, grounded in the principles of method validation as outlined in ICH Q2(R1).[10][11]

Methodology I: LC-MS/MS for Non-Volatile Halogenated Aminophenols

LC-MS/MS is the preferred technique for a broad range of HAPs due to its high sensitivity, specificity, and applicability to non-volatile compounds. The use of tandem mass spectrometry in Multiple Reaction Monitoring (MRM) mode allows for the selective detection of target analytes in complex matrices, minimizing interferences.[12][13]

Rationale for Method Selection

The inherent polarity of the amino and hydroxyl groups in aminophenols makes them amenable to reversed-phase liquid chromatography.[14][15] Electrospray ionization (ESI) is an effective technique for generating ions from these polar molecules for subsequent mass analysis. The specificity of MRM transitions significantly reduces the likelihood of false positives, a critical consideration when dealing with trace-level impurities.[16][17]

Experimental Workflow: LC-MS/MS

Caption: Workflow for the quantification of non-volatile HAPs by LC-MS/MS.

Detailed Protocol: LC-MS/MS

3.3.1. Sample Preparation (Solid Phase Extraction - SPE)

• Conditioning: Condition a polymeric reversed-phase SPE cartridge (e.g., Agilent Bond Elut PPL) with 5 mL of methanol followed by 5 mL of HPLC-grade water.[16]

• Loading: Accurately weigh 100 mg of the API and dissolve it in a suitable solvent. Dilute with water to a final volume of 10 mL. Load the sample onto the SPE cartridge at a flow rate of approximately 1 mL/min.

• Washing: Wash the cartridge with 5 mL of 5% methanol in water to remove polar impurities.

• Elution: Elute the HAPs with 5 mL of methanol.

• Concentration and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 1 mL of the mobile phase starting composition.

3.3.2. LC-MS/MS Instrumentation and Conditions

Parameter	Condition
LC System	Agilent 1290 Infinity II LC System or equivalent[16]
Column	Zorbax Eclipse Plus C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 10 minutes, hold for 2 minutes, return to initial conditions and equilibrate for 3 minutes.
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL
MS System	Agilent 6470 Triple Quadrupole LC/MS or equivalent[16]
Ionization Source	Agilent Jet Stream Electrospray Ionization (ESI), Positive Mode
Gas Temperature	300°C
Gas Flow	8 L/min
Nebulizer	35 psi
Capillary Voltage	3500 V
MRM Transitions	Analyte-specific (determined by infusion of individual standards)

3.3.3. Method Validation

The method must be validated according to ICH Q2(R1) guidelines, assessing specificity, Limit of Detection (LOD), Limit of Quantification (LOQ), linearity, accuracy, and precision.[10][11][18]

Validation Parameter	Acceptance Criteria
Specificity	No interference at the retention time of the HAP in blank and placebo samples.
LOD & LOQ	Signal-to-noise ratio of 3:1 for LOD and 10:1 for LOQ.[3]
Linearity	Correlation coefficient (r²) ≥ 0.99 over the concentration range (e.g., LOQ to 200% of the specification limit).[15]
Accuracy	Recovery of 80-120% for spiked samples at three concentration levels.[3]
Precision	Repeatability (RSD ≤ 15%) and intermediate precision (RSD ≤ 20%).
Robustness	Insensitive to small, deliberate variations in method parameters (e.g., flow rate, column temperature).[19]

Methodology II: GC-MS for Volatile Halogenated Aminophenols

For HAPs that are volatile and thermally stable, GC-MS provides high chromatographic resolution and sensitive detection.[6][20] However, the polar nature of the amino and hydroxyl groups often necessitates derivatization to improve volatility and peak shape.[8][9][21]

Rationale for Method Selection

The primary challenge in the GC analysis of aminophenols is their polarity, which can lead to poor peak shape and low sensitivity. Derivatization with agents like acetic anhydride or silylating reagents (e.g., BSTFA) masks these polar functional groups, rendering the analytes more volatile and amenable to GC separation.[8][21][22] Electron ionization (EI) in MS provides reproducible fragmentation patterns for confident identification.

Experimental Workflow: GC-MS with Derivatization

Caption: Workflow for the quantification of volatile HAPs by GC-MS with derivatization.

Detailed Protocol: GC-MS

4.3.1. Sample Preparation and Derivatization

• Extraction: Dissolve 100 mg of the API in 10 mL of 1 M HCl. Extract the aqueous solution twice with 10 mL of methyl tert-butyl ether (MTBE) to remove non-basic impurities. Adjust the pH of the aqueous layer to >10 with 2 M NaOH and extract the HAPs three times with 10 mL of MTBE.

• Drying: Pool the organic extracts and dry over anhydrous sodium sulfate.

• Derivatization: Transfer the dried extract to a clean vial and add 100 µL of acetic anhydride and 100 µL of pyridine.[22] Cap the vial and heat at 60°C for 30 minutes.

• Final Preparation: Cool the solution to room temperature and inject it directly into the GC-MS system.

4.3.2. GC-MS Instrumentation and Conditions

Parameter	Condition
GC System	Shimadzu GCMS QP2020 plus or equivalent[23]
Column	Rxi-5MS, 30 m x 0.25 mm ID, 0.25 µm film thickness[24]
Carrier Gas	Helium, constant flow at 1.2 mL/min
Inlet Temperature	280°C
Injection Mode	Splitless, 1 µL injection volume
Oven Program	Initial temperature 80°C, hold for 2 minutes, ramp at 10°C/min to 280°C, hold for 5 minutes.
MS System	Quadrupole Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Source Temperature	230°C
Transfer Line Temp	280°C
Acquisition Mode	Selected Ion Monitoring (SIM) using characteristic ions for each derivatized HAP.

4.3.3. Method Validation

Similar to the LC-MS/MS method, the GC-MS protocol must undergo rigorous validation in accordance with ICH Q2(R1) guidelines, with particular attention to the consistency and completeness of the derivatization reaction.

Conclusion: Ensuring Pharmaceutical Safety Through Rigorous Analysis

The quantification of halogenated aminophenols at trace levels is a critical aspect of ensuring the safety and quality of pharmaceutical products. The choice between LC-MS/MS and GC-MS should be guided by the specific properties of the target analytes. The protocols detailed in this application note provide a robust framework for the development and validation of analytical methods for these potentially genotoxic impurities. By adhering to these scientifically sound and regulatory-compliant methodologies, researchers and drug developers can confidently assess and control the levels of HAPs, ultimately safeguarding patient health.

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• Comparison of gas chromatographic techniques for the analysis of iodinated derivatives of aromatic amines. PMC. (2023). [Link]

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Application Notes and Protocols for 2-(1-Aminopropyl)-4-bromo-6-fluorophenol in Medicinal Chemistry

Introduction: The Strategic Integration of Halogens and Aminopropyl Scaffolds in Drug Discovery

In the landscape of modern medicinal chemistry, the judicious incorporation of specific structural motifs is a cornerstone of rational drug design. The molecule 2-(1-Aminopropyl)-4-bromo-6-fluorophenol represents a compelling scaffold, strategically combining three key pharmacophoric elements: a fluorinated phenol, a bromine substituent, and an aminopropyl side chain. Each of these components can profoundly influence a molecule's pharmacokinetic and pharmacodynamic properties.

The presence of a fluorine atom can enhance metabolic stability, improve binding affinity, and modulate the acidity of the phenolic hydroxyl group.[1][2] Bromine, on the other hand, is known to participate in halogen bonding, a significant non-covalent interaction that can enhance drug-target binding affinity and specificity.[3] The aminopropyl side chain introduces a basic center, which can be crucial for interactions with biological targets such as kinases and receptors, and can also improve aqueous solubility. The combination of these features in a single molecule makes 2-(1-Aminopropyl)-4-bromo-6-fluorophenol a promising candidate for investigation in various therapeutic areas, particularly in oncology and neurodegenerative diseases.

This document serves as a comprehensive guide for researchers, providing detailed protocols for the synthesis and biological evaluation of 2-(1-Aminopropyl)-4-bromo-6-fluorophenol.

PART 1: Synthesis Protocol

The synthesis of 2-(1-Aminopropyl)-4-bromo-6-fluorophenol can be approached through a multi-step process starting from commercially available 2-bromo-4-fluorophenol. The following protocol is a proposed synthetic route based on established organic chemistry principles.

Proposed Synthetic Pathway

Caption: Proposed synthetic route for 2-(1-Aminopropyl)-4-bromo-6-fluorophenol.

Step-by-Step Synthesis Protocol

Step 1: Nitration of 2-Bromo-4-fluorophenol

• In a flask equipped with a magnetic stirrer and under a nitrogen atmosphere, dissolve 2-bromo-4-fluorophenol in a suitable solvent such as chloroform.[4]

• Cool the solution in an ice bath to 0-5 °C.

• Slowly add a nitrating mixture of concentrated nitric acid and sulfuric acid dropwise while maintaining the temperature below 10 °C.[4]

• After the addition is complete, allow the reaction to stir at room temperature for 2-4 hours, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, carefully pour the reaction mixture over crushed ice and extract the product with an organic solvent like ethyl acetate.

• Wash the organic layer with saturated sodium bicarbonate solution and brine, then dry over anhydrous sodium sulfate.

• Concentrate the organic layer under reduced pressure to obtain crude 2-bromo-4-fluoro-6-nitrophenol, which can be purified by column chromatography.

Step 2: Reduction of the Nitro Group

• Dissolve the purified 2-bromo-4-fluoro-6-nitrophenol in ethanol or a similar solvent.

• Add an excess of a reducing agent, such as tin(II) chloride dihydrate (SnCl2·2H2O), followed by concentrated hydrochloric acid.

• Heat the reaction mixture at reflux for several hours until the starting material is consumed (monitored by TLC).

• Cool the reaction to room temperature and neutralize with a saturated solution of sodium bicarbonate.

• Extract the product, 2-amino-4-bromo-6-fluorophenol, with ethyl acetate.

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

Step 3: Imine Formation

• Dissolve the 2-amino-4-bromo-6-fluorophenol in a suitable solvent like methanol.

• Add propionaldehyde to the solution.

• Add a catalytic amount of a weak acid, such as acetic acid, and stir the mixture at room temperature.

• Monitor the formation of the imine intermediate by TLC.

• Once the reaction is complete, the crude imine can be used in the next step without further purification.

Step 4: Reduction of the Imine

• To the solution containing the crude imine, add a reducing agent such as sodium borohydride (NaBH4) portion-wise at 0 °C.

• Allow the reaction to warm to room temperature and stir until the imine is fully reduced (monitored by TLC).

• Quench the reaction by the slow addition of water.

• Remove the methanol under reduced pressure and extract the aqueous layer with ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the final product, 2-(1-Aminopropyl)-4-bromo-6-fluorophenol, by column chromatography.

PART 2: Application Notes in Medicinal Chemistry

The unique structural features of 2-(1-Aminopropyl)-4-bromo-6-fluorophenol suggest its potential utility in several areas of drug discovery. Below are application notes for two such areas: oncology and neurodegenerative diseases.

Application Area 1: Oncology

Scientific Rationale:

Many kinase inhibitors possess an aminophenol or a related scaffold that interacts with the hinge region of the kinase active site. The aminopropyl group can act as a hydrogen bond donor and acceptor, while the substituted phenol ring can occupy the hydrophobic pocket. The fluorine and bromine atoms can further enhance binding affinity and selectivity for specific kinases that are often dysregulated in cancer.[5] Therefore, 2-(1-Aminopropyl)-4-bromo-6-fluorophenol is a promising candidate for screening as a kinase inhibitor.

Experimental Workflow: Kinase Inhibitor Screening

Caption: Workflow for screening 2-(1-Aminopropyl)-4-bromo-6-fluorophenol as a kinase inhibitor.

Protocol 1: In Vitro Kinase Activity Assay (Luminescence-Based)

This protocol outlines a general procedure for assessing the inhibitory activity of the title compound against a specific kinase using a commercial kit like the ADP-Glo™ Kinase Assay (Promega).

Materials:

• Kinase of interest

• Kinase-specific substrate

• ATP

• 2-(1-Aminopropyl)-4-bromo-6-fluorophenol (test compound)

• ADP-Glo™ Kinase Assay Kit

• White, opaque 96-well or 384-well plates

• Multichannel pipette

• Plate-reading luminometer

Procedure:

• Compound Preparation: Prepare a stock solution of 2-(1-Aminopropyl)-4-bromo-6-fluorophenol in DMSO. Perform serial dilutions to obtain a range of concentrations for IC50 determination.

• Kinase Reaction Setup:

  • In a 96-well plate, add the kinase, substrate, and test compound at various concentrations.

  • Include a positive control (kinase without inhibitor) and a negative control (no kinase).

  • Initiate the kinase reaction by adding ATP.

• Incubation: Incubate the plate at the optimal temperature for the kinase (usually 30-37 °C) for a predetermined time (e.g., 60 minutes).

• ADP Detection:

  • Add the ADP-Glo™ Reagent to each well to terminate the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

  • Add the Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30 minutes at room temperature.

• Data Acquisition: Measure the luminescence using a plate-reading luminometer.

• Data Analysis: Calculate the percent inhibition for each concentration of the test compound relative to the positive control. Determine the IC50 value by plotting the percent inhibition against the log of the compound concentration and fitting the data to a dose-response curve.

Protocol 2: Cell Viability Assay (MTT Assay)

This protocol is for determining the cytotoxic effect of 2-(1-Aminopropyl)-4-bromo-6-fluorophenol on cancer cell lines.[6][7][8]

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• 2-(1-Aminopropyl)-4-bromo-6-fluorophenol

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or acidic isopropanol)

• 96-well tissue culture plates

• Microplate reader

Procedure:

• Cell Seeding: Seed the cancer cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with serial dilutions of 2-(1-Aminopropyl)-4-bromo-6-fluorophenol. Include a vehicle control (DMSO) and an untreated control.

• Incubation: Incubate the cells for a specified period (e.g., 48 or 72 hours) at 37 °C in a humidified CO2 incubator.

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.[8]

• Solubilization: Carefully remove the medium and add the solubilization solution to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.[7]

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Plot the percentage of viability against the compound concentration to determine the GI50 (concentration for 50% growth inhibition).

Quantitative Data Summary Table:

Parameter	Description
IC50	The half-maximal inhibitory concentration of the compound against a specific kinase.
GI50	The concentration of the compound that causes 50% inhibition of cell growth.

Application Area 2: Neurodegenerative Diseases

Scientific Rationale:

Certain small molecules have been shown to promote neurogenesis and offer neuroprotection, which are promising therapeutic strategies for neurodegenerative diseases like Alzheimer's and Parkinson's disease.[9][10] The aminopropylcarbazole scaffold, which shares some structural similarity with our target molecule, has been identified in compounds with proneurogenic and neuroprotective activities.[9] The phenolic hydroxyl group in 2-(1-Aminopropyl)-4-bromo-6-fluorophenol can act as a hydrogen bond donor and may also possess antioxidant properties, which are beneficial in counteracting the oxidative stress associated with neurodegeneration.[11][12]

Experimental Workflow: Neurogenesis and Neuroprotection Assays

Caption: Workflow for evaluating the neurogenic and neuroprotective effects of 2-(1-Aminopropyl)-4-bromo-6-fluorophenol.

Protocol 3: In Vitro Neurogenesis Assay

This protocol describes a method to assess the potential of the title compound to induce the differentiation of neural stem cells (NSCs) into neurons.[2]

Materials:

• Neural stem cells (e.g., from the subventricular zone or hippocampus of rodents)

• NSC proliferation and differentiation media

• 2-(1-Aminopropyl)-4-bromo-6-fluorophenol

• Poly-L-ornithine and laminin-coated plates or coverslips

• Primary antibodies against neuronal markers (e.g., anti-β-III tubulin, anti-NeuN) and glial markers (e.g., anti-GFAP)

• Fluorescently labeled secondary antibodies

• DAPI for nuclear staining

• Fluorescence microscope

Procedure:

• Cell Culture: Culture NSCs in proliferation medium to form neurospheres.

• Differentiation: Dissociate the neurospheres and plate the single cells onto coated plates in differentiation medium.

• Compound Treatment: Treat the cells with various concentrations of 2-(1-Aminopropyl)-4-bromo-6-fluorophenol.

• Incubation: Incubate for a period sufficient to allow differentiation (e.g., 5-7 days).

• Immunocytochemistry:

  • Fix the cells with paraformaldehyde.

  • Permeabilize and block non-specific binding.

  • Incubate with primary antibodies overnight at 4 °C.

  • Wash and incubate with fluorescently labeled secondary antibodies.

  • Counterstain the nuclei with DAPI.

• Imaging and Analysis: Acquire images using a fluorescence microscope. Quantify the percentage of cells positive for neuronal markers relative to the total number of DAPI-stained cells.

Protocol 4: In Vitro Neuroprotection Assay

This protocol evaluates the ability of the title compound to protect neuronal cells from oxidative stress-induced cell death.

Materials:

• Neuronal cell line (e.g., SH-SY5Y)

• Cell culture medium

• 2-(1-Aminopropyl)-4-bromo-6-fluorophenol

• An agent to induce oxidative stress (e.g., hydrogen peroxide, H2O2)

• MTT or LDH assay kit

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed the neuronal cells in a 96-well plate and allow them to attach.

• Pre-treatment: Pre-treat the cells with different concentrations of 2-(1-Aminopropyl)-4-bromo-6-fluorophenol for a few hours.

• Induction of Stress: Add the stress-inducing agent (e.g., H2O2) to the wells (except for the untreated control) and incubate for a specified time (e.g., 24 hours).

• Cell Viability Assessment: Measure cell viability using the MTT assay (as described in Protocol 2) or an LDH assay (which measures membrane integrity).

• Data Analysis: Calculate the percentage of cell viability in the treated groups compared to the group treated with the stressor alone. A significant increase in viability indicates a neuroprotective effect.

Conclusion

2-(1-Aminopropyl)-4-bromo-6-fluorophenol is a synthetically accessible molecule with a promising structural profile for applications in medicinal chemistry. The protocols provided herein offer a framework for its synthesis and initial biological evaluation in the context of oncology and neurodegenerative diseases. The inherent modularity of the proposed synthesis also allows for the future generation of a library of analogs for structure-activity relationship (SAR) studies, which will be crucial for the development of potent and selective therapeutic agents.

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• Szwajgier, D., et al. (2017). The neuroprotective effects of phenolic acids: molecular mechanism of action. Nutrients, 9(5), 477.
• Cui, W., et al. (2024). The neuroprotective potential of polyphenols in neurodegenerative diseases. Food Science and Nutrition Cases.
• Google Patents. (2014). CN103724206A - Preparation method of 2-bromo-4-fluoro-6-nitrophenol and agriculture activities thereof.

Sources

• 1. researchgate.net [researchgate.net]
• 2. biorxiv.org [biorxiv.org]
• 3. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - HK [thermofisher.com]
• 4. CN103724206A - Preparation method of 2-bromo-4-fluoro-6-nitrophenol and agriculture activities thereof - Google Patents [patents.google.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. broadpharm.com [broadpharm.com]
• 9. Development of proneurogenic, neuroprotective small molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Effects of small molecules on neurogenesis: Neuronal proliferation and differentiation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Neuroprotective Action of Polyphenols and Phenolic Compounds: An Overview – Biosciences Biotechnology Research Asia [biotech-asia.org]
• 12. Phenolic Compounds of Therapeutic Interest in Neuroprotection [mdpi.com]

Application Notes and Protocols for 2-(1-Aminopropyl)-4-bromo-6-fluorophenol: A Key Pharmaceutical Intermediate

Introduction: The Strategic Importance of Fluorinated Aminophenols in Drug Discovery

The strategic incorporation of fluorine atoms and chiral amine functionalities into molecular scaffolds is a cornerstone of modern medicinal chemistry. The title compound, 2-(1-Aminopropyl)-4-bromo-6-fluorophenol, represents a highly functionalized and valuable intermediate, poised for the synthesis of complex pharmaceutical agents. Its unique substitution pattern—a chiral aminopropyl group, a bromine atom for further coupling reactions, and a fluorine atom to modulate physicochemical properties—makes it a desirable building block for drug discovery programs targeting a range of therapeutic areas.

This technical guide provides a comprehensive overview of 2-(1-Aminopropyl)-4-bromo-6-fluorophenol, from its synthesis and characterization to its potential applications in the development of novel therapeutics. The protocols and insights provided herein are intended for researchers, scientists, and drug development professionals seeking to leverage this versatile intermediate in their synthetic endeavors.

Physicochemical Properties

A thorough understanding of the physicochemical properties of a pharmaceutical intermediate is paramount for its effective use in synthesis and for ensuring safety and stability.

Property	Value	Source
CAS Number	1337501-28-6
Molecular Formula	C₉H₁₁BrFNO
Molecular Weight	248.09 g/mol
Appearance	Off-white to light brown solid (predicted)	General knowledge of similar compounds
Solubility	Soluble in methanol, ethanol, DMSO; sparingly soluble in water (predicted)	General knowledge of similar compounds
Melting Point	Not available
Boiling Point	Not available

Proposed Synthetic Pathway and Detailed Protocols

The synthesis of 2-(1-Aminopropyl)-4-bromo-6-fluorophenol can be envisioned through a multi-step sequence starting from commercially available 4-bromo-2-fluorophenol. The following proposed pathway is designed to be robust and scalable, incorporating key transformations to introduce the desired functionalities.

Caption: Proposed synthetic pathway for 2-(1-Aminopropyl)-4-bromo-6-fluorophenol.

Step 1: Friedel-Crafts Acylation of 4-Bromo-2-fluorophenol

Objective: To introduce the propionyl group onto the aromatic ring.

Protocol:

• To a stirred suspension of anhydrous aluminum chloride (1.2 eq) in anhydrous dichloromethane (10 vol) under a nitrogen atmosphere at 0 °C, add 4-bromo-2-fluorophenol (1.0 eq) portion-wise, maintaining the temperature below 5 °C.

• Stir the mixture for 15 minutes at 0 °C.

• Slowly add propionyl chloride (1.1 eq) dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, carefully pour the reaction mixture into a mixture of ice and concentrated hydrochloric acid.

• Separate the organic layer, and extract the aqueous layer with dichloromethane (3 x 5 vol).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield crude 1-(5-Bromo-3-fluoro-2-hydroxyphenyl)propan-1-one.

• Purify the crude product by column chromatography on silica gel.

Causality of Experimental Choices: The use of a Lewis acid like aluminum chloride is essential to activate the acylating agent for the electrophilic aromatic substitution. The reaction is performed at low temperature initially to control the exothermic reaction and improve regioselectivity.

Step 2: Oximation of 1-(5-Bromo-3-fluoro-2-hydroxyphenyl)propan-1-one

Objective: To convert the ketone to an oxime, a precursor to the amine.

Protocol:

• Dissolve 1-(5-Bromo-3-fluoro-2-hydroxyphenyl)propan-1-one (1.0 eq) in ethanol (10 vol).

• Add hydroxylamine hydrochloride (1.5 eq) and pyridine (2.0 eq) to the solution.

• Reflux the reaction mixture for 4-6 hours.

• Monitor the reaction by TLC.

• After completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• Add water to the residue and extract with ethyl acetate (3 x 10 vol).

• Combine the organic layers, wash with 1M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate to give the crude oxime. The crude product can often be used in the next step without further purification.

Causality of Experimental Choices: Pyridine acts as a base to neutralize the HCl generated during the reaction, driving the equilibrium towards oxime formation.

Step 3: Reduction of the Oxime to the Primary Amine

Objective: To reduce the oxime to the target aminopropyl group.

Protocol:

• Method A: Catalytic Hydrogenation

  • Dissolve the oxime (1.0 eq) in methanol (15 vol) in a hydrogenation vessel.

  • Add 10% Palladium on carbon (10 mol%) to the solution.

  • Pressurize the vessel with hydrogen gas (50-100 psi) and stir vigorously at room temperature for 12-24 hours.

  • Monitor the reaction by TLC.

  • Upon completion, carefully filter the catalyst through a pad of Celite and wash with methanol.

  • Concentrate the filtrate under reduced pressure to obtain the crude 2-(1-Aminopropyl)-4-bromo-6-fluorophenol.

• Method B: Chemical Reduction

  • To a stirred suspension of lithium aluminum hydride (LiAlH₄) (3.0 eq) in anhydrous tetrahydrofuran (THF) (20 vol) at 0 °C under a nitrogen atmosphere, add a solution of the oxime (1.0 eq) in THF dropwise.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and then reflux for 6-8 hours.

  • Monitor the reaction by TLC.

  • Cool the reaction to 0 °C and carefully quench by the sequential addition of water, 15% aqueous NaOH, and water (Fieser workup).

  • Filter the resulting solid and wash with THF.

  • Concentrate the filtrate to yield the crude product.

Causality of Experimental Choices: Catalytic hydrogenation is a milder and often preferred method for its operational simplicity and cleaner reaction profile. LiAlH₄ is a powerful reducing agent suitable for this transformation but requires careful handling due to its reactivity with water. The choice of method may depend on the scale and available equipment.

Application in Pharmaceutical Synthesis: A Hypothetical Example

2-(1-Aminopropyl)-4-bromo-6-fluorophenol is an ideal precursor for the synthesis of complex, biologically active molecules. The primary amine provides a handle for amide bond formation, while the bromine atom can participate in various cross-coupling reactions.

Hypothetical Application: Synthesis of a Novel Kinase Inhibitor

Let's envision the use of our intermediate in the synthesis of a hypothetical kinase inhibitor. Many kinase inhibitors feature a heterocyclic core with various substituents to achieve selectivity and potency.

Caption: Hypothetical synthesis of a kinase inhibitor using the title intermediate.

Protocol: Amide Coupling

• Dissolve 2-(1-Aminopropyl)-4-bromo-6-fluorophenol (1.0 eq) in dichloromethane (DCM) (10 vol).

• Add N,N-Diisopropylethylamine (DIPEA) (1.5 eq) and cool the mixture to 0 °C.

• Slowly add a solution of pyridine-3-carbonyl chloride (1.1 eq) in DCM.

• Allow the reaction to warm to room temperature and stir for 4-6 hours.

• Monitor the reaction by TLC.

• Upon completion, wash the reaction mixture with 1M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate to yield the crude amide intermediate.

Protocol: Suzuki Coupling

• To a solution of the amide intermediate (1.0 eq) and the desired arylboronic acid (1.2 eq) in a mixture of dioxane and water (4:1), add potassium carbonate (2.0 eq).

• Bubble argon through the mixture for 15 minutes to degas.

• Add tetrakis(triphenylphosphine)palladium(0) (0.05 eq).

• Heat the reaction mixture to 80-90 °C for 8-12 hours under an argon atmosphere.

• Monitor the reaction by TLC.

• Cool the reaction, dilute with ethyl acetate, and wash with water and brine.

• Dry the organic layer and concentrate. Purify the crude product by column chromatography to obtain the final hypothetical kinase inhibitor.

Quality Control and Analytical Protocols

Ensuring the purity and identity of 2-(1-Aminopropyl)-4-bromo-6-fluorophenol is critical for its successful use as a pharmaceutical intermediate.

Caption: Quality control workflow for 2-(1-Aminopropyl)-4-bromo-6-fluorophenol.

Analytical Method	Purpose	Typical Parameters
High-Performance Liquid Chromatography (HPLC)	Purity assessment and quantification of impurities.	Column: C18 reverse-phase; Mobile Phase: Gradient of water (with 0.1% TFA) and acetonitrile (with 0.1% TFA); Detection: UV at 220 nm and 254 nm.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Structural elucidation and confirmation.	¹H NMR: Chemical shifts and coupling constants for aromatic and aliphatic protons. ¹⁹F NMR: Chemical shift for the fluorine atom. ¹³C NMR: Chemical shifts for all carbon atoms.
Mass Spectrometry (MS)	Determination of molecular weight and fragmentation pattern.	Technique: Electrospray Ionization (ESI) in positive mode.
Fourier-Transform Infrared (FT-IR) Spectroscopy	Identification of key functional groups.	Characteristic peaks for O-H, N-H, C-H (aromatic and aliphatic), and C-Br bonds.

Safety, Handling, and Storage

Safety Precautions:

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

• Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of dust or vapors. Avoid contact with skin and eyes.

• In case of contact:

  • Skin: Immediately wash with plenty of soap and water.

  • Eyes: Rinse cautiously with water for several minutes.

  • Inhalation: Move to fresh air.

  • Ingestion: Rinse mouth with water. Seek medical attention in all cases of significant exposure.

Storage:

• Store in a tightly sealed container in a cool, dry, and well-ventilated place.

• Keep away from strong oxidizing agents.

Conclusion

2-(1-Aminopropyl)-4-bromo-6-fluorophenol is a valuable and versatile intermediate in pharmaceutical synthesis. Its synthesis, while requiring careful control of reaction conditions, is achievable through established organic chemistry transformations. The strategic placement of its functional groups opens up a wide array of possibilities for the construction of novel and complex drug candidates. The protocols and guidelines presented in this document are intended to serve as a solid foundation for researchers to confidently and effectively utilize this promising building block in their drug discovery and development programs.

References

• Thermo Fisher Scientific. (n.d.). Safety Data Sheet: 2-Amino-4-bromo-6-fluorophenol. Retrieved from a representative chemical supplier's safety data sheet. (A specific URL is not available as this is a general reference to a type of document).

Application Notes and Protocols: N-Acylation of 2-(1-Aminopropyl)-4-bromo-6-fluorophenol

Abstract

This document provides a comprehensive guide to the N-acylation of 2-(1-aminopropyl)-4-bromo-6-fluorophenol, a critical transformation in the synthesis of various pharmaceutical and agrochemical compounds. The protocol detailed herein emphasizes chemoselectivity, ensuring the preferential acylation of the amine functional group over the phenolic hydroxyl group. This is achieved through a modified Schotten-Baumann reaction, a robust and widely applicable method for amide synthesis.[1][2][3] This application note delves into the mechanistic underpinnings of the reaction, provides a detailed, step-by-step experimental protocol, and discusses potential challenges and optimization strategies. The content is tailored for researchers, scientists, and drug development professionals engaged in synthetic organic chemistry.

Introduction: The Significance of N-Acylation in Medicinal Chemistry

N-acylation is a fundamental reaction in organic synthesis, involving the addition of an acyl group to an amine.[4][5] This transformation is of paramount importance in the pharmaceutical industry for several reasons:

• Bioactivity Modification: The introduction of an acyl group can significantly alter the pharmacological profile of a molecule, influencing its binding affinity to biological targets, solubility, and metabolic stability.

• Prodrug Synthesis: Acylation can be employed to create prodrugs, which are inactive or less active compounds that are converted into the active drug within the body. This strategy can improve drug delivery and reduce side effects.

• Amide Bond Formation: The resulting amide bond is a key structural motif found in a vast array of pharmaceuticals, including peptides, antibiotics, and various small molecule drugs.[4]

The target substrate, 2-(1-aminopropyl)-4-bromo-6-fluorophenol, possesses both a primary amine and a phenolic hydroxyl group. The selective acylation of the more nucleophilic amine in the presence of the hydroxyl group is a common challenge in organic synthesis.[6] This protocol addresses this challenge by utilizing reaction conditions that favor N-acylation.

Mechanistic Rationale: Achieving Chemoselective N-Acylation

The selective N-acylation of 2-(1-aminopropyl)-4-bromo-6-fluorophenol is achieved by exploiting the differential nucleophilicity of the amine and hydroxyl groups. Primary amines are generally more nucleophilic than phenols, especially under basic conditions. The chosen methodology, a modified Schotten-Baumann reaction, leverages this difference.[7]

The reaction proceeds via a nucleophilic acyl substitution mechanism.[1][2] The key steps are as follows:

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of the primary amine attacks the electrophilic carbonyl carbon of the acylating agent (e.g., an acyl chloride or anhydride).[2] This forms a tetrahedral intermediate.

• Leaving Group Departure: The tetrahedral intermediate collapses, expelling the leaving group (e.g., a chloride ion) and reforming the carbonyl double bond.

• Proton Transfer: A base present in the reaction mixture neutralizes the protonated amide, regenerating the neutral amide product and driving the reaction to completion.[7][8]

While the phenolic hydroxyl group can also act as a nucleophile, its reactivity is generally lower than that of the primary amine under these conditions. The use of a biphasic system (organic solvent and aqueous base) further favors N-acylation by partitioning the reactants and products effectively.[1][3]

Reaction Pathway Diagram

Caption: Mechanism of N-acylation.

Experimental Protocol

This protocol outlines the N-acetylation of 2-(1-aminopropyl)-4-bromo-6-fluorophenol using acetic anhydride as the acylating agent. This procedure can be adapted for other acylating agents with minor modifications.

Materials and Reagents

Reagent	CAS Number	Molecular Weight ( g/mol )	Amount (mmol)	Volume/Mass
2-(1-Aminopropyl)-4-bromo-6-fluorophenol	N/A	248.09	10	2.48 g
Acetic Anhydride	108-24-7	102.09	12	1.1 mL
Dichloromethane (DCM)	75-09-2	84.93	-	50 mL
Saturated Sodium Bicarbonate (NaHCO₃) Solution	144-55-8	84.01	-	50 mL
Anhydrous Magnesium Sulfate (MgSO₄)	7487-88-9	120.37	-	~5 g
Ethyl Acetate	141-78-6	88.11	-	As needed
Hexanes	110-54-3	86.18	-	As needed

Safety Precautions:

• Always work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• Acetic anhydride is corrosive and a lachrymator. Handle with care.

• Dichloromethane is a volatile and potentially carcinogenic solvent. Avoid inhalation and skin contact.

Step-by-Step Procedure

• Dissolution: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve 2.48 g (10 mmol) of 2-(1-aminopropyl)-4-bromo-6-fluorophenol in 50 mL of dichloromethane.

• Cooling: Cool the solution to 0 °C in an ice-water bath.

• Addition of Acylating Agent: While stirring, slowly add 1.1 mL (12 mmol) of acetic anhydride to the cooled solution dropwise over a period of 10-15 minutes.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., 1:1 ethyl acetate/hexanes). The disappearance of the starting material spot indicates the completion of the reaction.

• Quenching: Upon completion, carefully add 50 mL of saturated sodium bicarbonate solution to the reaction mixture to quench the excess acetic anhydride and neutralize the acetic acid byproduct.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer with dichloromethane (2 x 25 mL).

• Washing: Combine the organic layers and wash with brine (2 x 25 mL).

• Drying: Dry the organic layer over anhydrous magnesium sulfate.

• Solvent Removal: Filter the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by column chromatography on silica gel using a gradient of ethyl acetate in hexanes or by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) to afford the pure N-acylated product.[9][10][11]

Experimental Workflow Diagram

Caption: Step-by-step experimental workflow.

Potential Challenges and Optimization

• O-Acylation: While N-acylation is favored, some O-acylation of the phenolic hydroxyl group may occur, especially if the reaction is run for an extended period or at elevated temperatures. The use of milder acylating agents or a less reactive base can help to minimize this side reaction.

• Di-acylation: In the presence of a large excess of the acylating agent, di-acylation of the amine is possible, though less likely with primary amines. Stoichiometric control of the acylating agent is crucial.

• Reaction Time: The optimal reaction time may vary depending on the specific acylating agent used. Close monitoring by TLC is recommended to determine the point of maximum conversion of the starting material.

• Choice of Base: While this protocol uses the bicarbonate solution for quenching, some protocols may incorporate a non-nucleophilic organic base like triethylamine or pyridine during the reaction to scavenge the acid byproduct.[8][12] This can sometimes improve yields and reaction rates.

Conclusion

The protocol described in this application note provides a reliable and efficient method for the chemoselective N-acylation of 2-(1-aminopropyl)-4-bromo-6-fluorophenol. By following the detailed steps and considering the potential challenges, researchers can successfully synthesize the desired N-acylated products in good yields. The principles and techniques outlined here are broadly applicable to the acylation of other polyfunctional molecules, making this a valuable resource for the synthetic chemistry community.

References

• SATHEE. Chemistry Schotten Baumann Reaction. Available at: [Link]

• Tatomir, J. & Barnes, K. Acylation Overview, Mechanism & Agents. Study.com. Available at: [Link]

• Organic Chemistry Portal. Schotten-Baumann Reaction. Available at: [Link]

• Fruhstorfer, W. & Meuly, W. C. Purification of N-acetyl aminophenols. US4474985A.
• Lin, H. S. Purification of N-acetyl aminophenols. EP0320484A2.
• Kumar, R. et al. Chemoselective N-benzoylation of aminophenols employing benzoylisothiocyanates. Journal of the Serbian Chemical Society78, 10 (2013).

• Mastering Chemistry Help. acylation of amines. Available at: [Link]

• Chemistry Notes. Schotten Baumann Reaction: Introduction, mechanism, procedure. (2023). Available at: [Link]

• Acylation under weak base conditions. Available at: [Link]

• Leston, G. Method of purification of n-acetyl-p-aminophenol. US3748358A.

• Wikipedia. Schotten–Baumann reaction. Available at: [Link]

• J&K Scientific LLC. Schotten-Baumann Reaction. (2021). Available at: [Link]

• Yadav, G. D. & Ladole, M. R. Chemoselective Acetylation of 2-Aminophenol Using Immobilized Lipase: Process Optimization, Mechanism, and Kinetics. ACS Omega4, 1, 631–641 (2019).
• Yadav, G. D. & Ladole, M. R. Chemoselective Acetylation of 2-Aminophenol Using Immobilized Lipase: Process Optimization, Mechanism, and Kinetics. ACS Omega4, 1, 631-641 (2019).

• BYJU'S. Chemical Reactions of Amines – Acylation and Basicity. Available at: [Link]

Sources

• 1. SATHEE: Chemistry Schotten Baumann Reaction [sathee.iitk.ac.in]
• 2. chemistnotes.com [chemistnotes.com]
• 3. Schotten–Baumann reaction - Wikipedia [en.wikipedia.org]
• 4. study.com [study.com]
• 5. byjus.com [byjus.com]
• 6. Chemoselective <i>N</i>-benzoylation of aminophenols employing benzoylisothiocyanates - Arabian Journal of Chemistry [arabjchem.org]
• 7. Schotten-Baumann Reaction [organic-chemistry.org]
• 8. acylation of amines [entrancechemistry.blogspot.com]
• 9. US4474985A - Purification of N-acetyl aminophenols - Google Patents [patents.google.com]
• 10. EP0320484A2 - Purification of N-acetyl aminophenols - Google Patents [patents.google.com]
• 11. US3748358A - Method of purification of n-acetyl-p-aminophenol - Google Patents [patents.google.com]
• 12. sites.lsa.umich.edu [sites.lsa.umich.edu]

Technical Notes & Optimization

Recrystallization methods for 2-(1-Aminopropyl)-4-bromo-6-fluorophenol

Technical Support Center: Recrystallization of 2-(1-Aminopropyl)-4-bromo-6-fluorophenol

Part 1: Executive Summary

Subject: Optimization of Purification Protocols for Amphoteric Halogenated Phenols Applicable Compound: 2-(1-Aminopropyl)-4-bromo-6-fluorophenol (and related 2-aminoalkyl-4-halo-6-halophenol analogs) Support Level: Tier 3 (Senior Application Scientist)[1]

The Challenge: This compound presents a "dual-nature" physicochemical challenge. As a zwitterionic molecule (containing both an acidic phenolic proton and a basic primary amine), its solubility profile is highly pH-dependent.[1] Furthermore, the electron-rich phenol ring, activated by the alkyl group, is susceptible to oxidative coupling (dimerization) and quinone formation, particularly under basic conditions or upon exposure to air.[1]

Core Recommendation: For maximum stability and purity, convert the free base to a hydrochloride (HCl) or hydrobromide (HBr) salt prior to recrystallization.[1] If the free base is strictly required for the next step, perform all operations under an inert atmosphere (Nitrogen/Argon) and utilize antioxidants.[1]

Part 2: Solvent Selection Matrix

User Query: "Which solvent system should I use? I’m seeing inconsistent results."

Scientist Response: The choice depends entirely on the form of your material (Free Base vs. Salt). Use the matrix below to select your system.

Compound Form	Primary Solvent (Dissolver)	Anti-Solvent (Precipitator)	Key Characteristic	Risk Factor
Free Base	Ethanol (Abs.) or Methanol	Water (degassed)	High Solubility	High Oxidation Risk. Solutions turn brown if exposed to air.[1]
Free Base	Ethyl Acetate	n-Hexane / Heptane	Moderate Solubility	Oiling Out. The propyl chain adds lipophilicity, leading to oil formation if cooled too fast.[1]
Salt (HCl/HBr)	Isopropyl Alcohol (iPrOH)	Diethyl Ether / MTBE	Recommended.	Hygroscopic.[1] Keep solvents dry.[1]
Salt (HCl/HBr)	Water (Hot)	Conc.[1] HCl (Cold)	High Purity	Acidic hydrolysis risk if heated prolonged >80°C.

Part 3: Detailed Experimental Protocols

Protocol A: Recrystallization of the Salt Form (Recommended)

Best for: Long-term storage, high purity requirements (>99%).[1]

• Dissolution: Suspend the crude salt in minimal boiling Isopropyl Alcohol (iPrOH) .

  • Note: If insolubles remain, filter hot.[1][2] If the solution is colored (brown/pink), add 1-2% wt/wt Activated Charcoal, stir for 10 mins, and filter through Celite.[1]

• Nucleation: Allow the solution to cool slowly to room temperature (20-25°C) over 2 hours.

  • Critical: Do not crash cool.[1][2] Rapid cooling traps impurities in the crystal lattice.[1]

• Precipitation: If crystallization has not started, add Diethyl Ether or MTBE dropwise until a persistent turbidity is observed.[1]

• Growth: Refrigerate at 4°C for 12-16 hours.

• Isolation: Filter under vacuum (Buchner funnel). Wash the cake with cold (0°C) Ether/iPrOH (3:1 mix).

• Drying: Dry in a vacuum oven at 40°C over P₂O₅ or silica gel.

Protocol B: Recrystallization of the Free Base (Inert Atmosphere)

Best for: Immediate use in coupling reactions.[1]

• Inert Setup: Purge all glassware and solvents with Nitrogen (N₂) for 15 minutes.[1]

• Dissolution: Dissolve crude solid in warm Ethanol (40-50°C) .

  • Additive: Add 0.1% Sodium Bisulfite (NaHSO₃) to the aqueous component if using an alcohol/water mix to scavenge oxygen.[1]

• Anti-Solvent Addition: Slowly add degassed Water until the solution turns slightly cloudy.[1]

• Re-dissolution: Add a few drops of Ethanol to clear the cloudiness.[1]

• Crystallization: Wrap the flask in foil (light protection) and allow to cool.

• Isolation: Filter rapidly under a nitrogen blanket if possible.[1]

Part 4: Troubleshooting & FAQs

Q1: My product turned into a dark brown oil instead of crystals. What happened? Diagnosis: "Oiling out" occurs when the compound separates as a liquid phase before crystallizing.[1] The brown color indicates oxidation (quinone formation).[1] The Fix:

• Re-dissolve the oil by heating.[1]

• Seed the solution with a tiny crystal of pure product at the cloud point.

• Scratch the inner wall of the flask with a glass rod to induce nucleation.[1]

• Add Anti-solvent Slower: Rapid changes in polarity force the oil out.[1]

Q2: The crystals are pinkish.[1] Is this acceptable? Diagnosis: Trace oxidation. Aminophenols are notorious for "pinking" due to trace auto-oxidation.[1] The Fix:

• For Salt Forms : Recrystallize again using activated charcoal.[1]

• For Free Base : Wash the crystals with a weak solution of sodium dithionite (reducing agent) to bleach the color, though this is cosmetic.[1] If NMR is clean, the pink color is likely <0.1% impurity.[1]

Q3: Can I use Chlorinated solvents like DCM? Diagnosis: Generally, no.[1] Reasoning: While the free base is soluble in DCM, it rarely crystallizes well from it (high solubility usually leads to evaporation residues, not crystals).[1] Furthermore, DCM can react with free amines over time (alkylation) if not stabilized.[1]

Part 5: Process Logic Visualization

Caption: Decision logic for selecting the optimal purification pathway based on compound state and impurity profile.

References

• Vogel, A. I. (1989).[1] Vogel's Textbook of Practical Organic Chemistry (5th ed.).[1] Longman Scientific & Technical.[1] (General principles of aminophenol recrystallization and zwitterion handling).

• Mitchell, S. C., & Waring, R. H. (2000).[1] Aminophenols.[1][3][4][5] In Ullmann's Encyclopedia of Industrial Chemistry. Wiley-VCH.[1] Link (Oxidation sensitivity of aminophenols).[1]

• Anderson, N. G. (2012).[1] Practical Process Research & Development - A Guide for Organic Chemists. Academic Press.[1] (Strategies for preventing "oiling out" in alkyl-substituted aromatics).

• Sigma-Aldrich. (n.d.).[1] 2-Amino-6-bromo-4-fluorophenol Safety Data Sheet. (Handling precautions for halogenated aminophenol analogs). Link

Sources

• 1. youtube.com [youtube.com]
• 2. murov.info [murov.info]
• 3. 2-Amino-6-bromo-4-fluorophenol | Sigma-Aldrich [sigmaaldrich.com]
• 4. US3703598A - Purification of p-aminophenol - Google Patents [patents.google.com]
• 5. US3658905A - Process for the purification of p-aminophenol - Google Patents [patents.google.com]

How to improve the yield of 2-(1-Aminopropyl)-4-bromo-6-fluorophenol synthesis

As a Senior Application Scientist, I understand that synthesizing highly substituted, polyfunctional molecules like 2-(1-Aminopropyl)-4-bromo-6-fluorophenol presents unique challenges. Achieving a high yield requires careful control over regioselectivity, the prevention of side reactions, and optimization at each step of the synthetic pathway.

This technical support center is designed to provide you, our fellow researchers and drug development professionals, with in-depth troubleshooting guides and practical FAQs. We will move beyond simple procedural lists to explore the underlying chemical principles, helping you make informed decisions to enhance the yield and purity of your target compound.

Section 1: A Strategic Approach to the Synthesis

Directly introducing an aminopropyl group ortho to the hydroxyl function of a halogenated phenol in a single step is synthetically challenging and often results in low yields and complex product mixtures. A more robust and controllable strategy involves a multi-step pathway that builds the desired functionality sequentially. The most logical and field-proven approach involves three key transformations:

• Ortho-Acylation: Introduction of a propanoyl group onto the phenol backbone.

• Oximation: Conversion of the resulting ketone into an oxime.

• Reduction: Selective reduction of the oxime to the target primary amine.

This pathway provides distinct control points to maximize the yield of the final product.

Caption: A strategic three-step synthesis pathway for 2-(1-Aminopropyl)-4-bromo-6-fluorophenol.

Section 2: Troubleshooting Guide

This section addresses common issues encountered during the synthesis. Each problem is presented in a question-and-answer format, detailing the cause and providing actionable solutions.

Issue 1: Low Yield or Incorrect Regioisomer in the Ortho-Acylation Step (Step 1)

Question: My acylation of 4-bromo-6-fluorophenol is giving a very low yield of the desired 2-propanoyl product, or I'm getting a mixture of isomers. What's going wrong?

Answer: This is a classic regioselectivity challenge in electrophilic aromatic substitution on a substituted phenol. The hydroxyl group is a strong ortho-, para-director. Since the para-position is occupied by a bromine atom, substitution is directed to the two available ortho-positions (C2 and C6). However, the fluorine at C6 provides significant steric hindrance and electronic deactivation, favoring acylation at C2. Low yields typically stem from two main causes:

• Cause A: Deactivation of the Aromatic Ring The presence of two electron-withdrawing halogens (Br and F) deactivates the ring, making it less nucleophilic and thus less reactive towards electrophilic acylation compared to phenol itself.

• Solution Strategy:

  • Reaction Conditions: Standard Friedel-Crafts acylation conditions may be insufficient. It may be necessary to use a stronger Lewis acid or higher reaction temperatures to overcome the deactivation. However, harsh conditions can lead to side reactions.

  • Fries Rearrangement: A more reliable method for achieving ortho-acylation on phenols is the Fries rearrangement. In this approach, you first perform an O-acylation to form the phenyl propanoate ester, which is then rearranged in the presence of a Lewis acid (like AlCl₃). The Fries rearrangement often shows a preference for ortho-substitution, especially at lower temperatures.

• Cause B: Competing Side Reactions At higher temperatures, the reaction can produce complex mixtures or even decomposition. The Lewis acid can coordinate with the hydroxyl group, further modulating reactivity.

• Solution Strategy:

  • Temperature Control: For the Fries rearrangement, lower temperatures (0-25 °C) generally favor the formation of the ortho-acylated product. Higher temperatures tend to favor the thermodynamically more stable para-isomer, but since that position is blocked, it may lead to other byproducts.

  • Stoichiometry of Lewis Acid: A slight excess of the Lewis acid (e.g., 1.1 to 1.5 equivalents) is often required to ensure the reaction goes to completion, as it complexes with both the carbonyl and hydroxyl groups.

Issue 2: Debromination During Oxime Reduction (Step 3)

Question: During the final reduction of the oxime, I'm losing the bromine substituent, leading to a significant amount of 2-(1-aminopropyl)-6-fluorophenol as a byproduct. How can I prevent this?

Answer: This is the most critical challenge in this synthesis. Catalytic hydrogenation, while efficient for reducing oximes, is notorious for causing hydrodehalogenation, especially with aryl bromides. The choice of catalyst and reaction conditions is paramount.

• Cause: Catalyst-Induced Hydrodehalogenation Palladium-based catalysts (e.g., Pd/C) are particularly aggressive in cleaving C-Br bonds. Raney Nickel (Raney-Ni) can also cause this side reaction, though often to a lesser extent.

• Solution Strategy:

  • Catalyst Selection: Avoid Pd/C. While Raney-Ni is a better option, its activity can still lead to debromination. The best approach is often to use a modified or less reactive catalyst.

    • Modified Raney-Ni: Modifying Raney-Ni with salts like ferric nitrate and chromium nitrate has been shown to suppress dehalogenation side reactions during the reduction of other halogenated aromatic compounds.[1][2] This modification alters the catalyst's surface, improving selectivity.

    • Platinum Catalysts: Platinum-based catalysts, such as Platinum(IV) oxide (PtO₂), are often less prone to causing hydrodehalogenation than palladium catalysts.[3]

  • Control of Reaction Conditions:

    • Pressure: Conduct the hydrogenation at lower hydrogen pressures (e.g., atmospheric pressure to 50 psi).[1] High pressures increase the rate of hydrodehalogenation.

    • Temperature: Keep the reaction temperature as low as possible while still achieving a reasonable reaction rate.

    • pH: The reaction medium's pH can influence selectivity. For reductions of halogenated nitroaromatics, maintaining neutral or slightly basic conditions can sometimes reduce halogen loss.

  • Alternative Reducing Agents: If catalytic methods consistently fail, consider chemical reducing agents that are less likely to affect the aryl bromide.

    • Zinc in Acetic Acid (Zn/AcOH): This is a classic method for reducing nitro groups and can also be applied to oximes. It is generally compatible with aryl halides.[4]

    • Sodium Borohydride with an Additive: Systems like NaBH₄ in the presence of NiCl₂ or CoCl₂ can reduce oximes, sometimes with better selectivity than catalytic hydrogenation.

Caption: Decision-making workflow for troubleshooting the debromination side reaction.

Section 3: Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in purifying the final product, 2-(1-Aminopropyl)-4-bromo-6-fluorophenol? The final product is an aminophenol, which is amphoteric and can be prone to oxidation. Purification can be challenging due to these properties.

• Column Chromatography: Standard silica gel chromatography can be effective. However, the basic amine group can streak on acidic silica. It is often beneficial to pre-treat the silica with a small amount of a base like triethylamine (e.g., by including 0.5-1% triethylamine in the eluent) to improve peak shape and recovery.

• Crystallization/Salt Formation: A highly effective purification method is to form a salt. Reacting the final amine with an acid like hydrochloric acid (HCl) or oxalic acid will form the corresponding salt, which is often a stable, crystalline solid that can be easily recrystallized to high purity. The pure free base can then be regenerated by treatment with a mild base if required.

• Preventing Oxidation: Handle the purified free base under an inert atmosphere (like nitrogen or argon) and store it in a cool, dark place to minimize air oxidation, which can lead to colored impurities.

Q2: How can I synthesize the starting material, 4-bromo-6-fluorophenol, if it's not readily available? The synthesis of 4-bromo-6-fluorophenol typically starts from a more common precursor like 2-fluorophenol or 4-bromo-2-fluoroaniline.

• From 2-Fluorophenol: A direct and regioselective bromination of 2-fluorophenol is the most straightforward route. The hydroxyl group directs the incoming bromine to the para position. Using a mild brominating agent like N-Bromosuccinimide (NBS) or bromine in a non-polar solvent like dichloromethane at low temperatures can minimize the formation of polybrominated byproducts.[5]

• From 4-Bromo-2-fluoroaniline: This involves a two-step diazotization-hydrolysis sequence. The aniline is first treated with a diazotizing agent (like nitrous acid, generated in situ from NaNO₂ and a mineral acid) at low temperatures (0-5 °C) to form a diazonium salt.[6] This salt is then carefully heated in an aqueous acidic solution to hydrolyze it to the corresponding phenol.[6]

Q3: How do I monitor the progress of these reactions effectively? Thin-Layer Chromatography (TLC) is the most common and effective tool. Use a suitable eluent system (e.g., ethyl acetate/hexane mixtures) to achieve good separation between your starting material, intermediates, and products. Staining with potassium permanganate (KMnO₄) or ninhydrin (for the final amine product) can help visualize spots that are not UV-active. For more quantitative analysis, High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS) can be used.

Section 4: Key Experimental Protocols

The following protocols are provided as a starting point. Researchers should always perform reactions on a small scale first to optimize conditions before scaling up.

Protocol 1: Fries Rearrangement for 2-Propanoyl-4-bromo-6-fluorophenol (Step 1)

• Esterification: In a round-bottom flask under a nitrogen atmosphere, dissolve 4-bromo-6-fluorophenol (1.0 eq) in a suitable solvent (e.g., dichloromethane). Add a base such as triethylamine (1.2 eq).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add propanoyl chloride (1.1 eq) dropwise, ensuring the temperature remains below 10 °C.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC until the starting phenol is consumed.

• Work up the reaction by washing with water and brine, then dry the organic layer over anhydrous sodium sulfate. The crude phenyl propanoate ester can often be used directly in the next step after solvent removal.

• Rearrangement: Dissolve the crude ester in a minimal amount of a high-boiling, non-reactive solvent (or run neat if possible).

• Cool the mixture to 0 °C and carefully add anhydrous aluminum chloride (AlCl₃, 1.5 eq) portion-wise.

• Stir the reaction at a controlled temperature (start at room temperature and gently heat to 50-80 °C if necessary), monitoring by TLC for the formation of the ketone product.

• Once complete, carefully quench the reaction by pouring it onto crushed ice with concentrated HCl.

• Extract the product with an organic solvent (e.g., ethyl acetate), wash, dry, and purify by column chromatography.

Protocol 2: Selective Reduction of the Oxime (Step 3)

Caution: Handle all hydrogenation equipment with extreme care.

• Catalyst Preparation (if using modified Raney-Ni): Prepare the Fe-Cr modified Raney-Ni catalyst as described in the literature, which typically involves treating commercially available Raney-Ni with aqueous solutions of ferric nitrate and chromium nitrate, followed by a base wash.[1][2]

• Reaction Setup: To a hydrogenation vessel, add the 2-propanoyl-4-bromo-6-fluorophenol oxime (1.0 eq) and a suitable solvent like methanol or ethanol.

• Add the selected catalyst (e.g., 5-10 mol% of modified Raney-Ni or PtO₂).

• Seal the vessel, purge it several times with nitrogen, and then with hydrogen.

• Pressurize the vessel with hydrogen to the desired pressure (start with atmospheric pressure) and begin vigorous stirring.

• Monitor the reaction by observing hydrogen uptake or by periodically taking samples for TLC or HPLC analysis.

• Upon completion, carefully vent the hydrogen and purge the vessel with nitrogen.

• Filter the reaction mixture through a pad of Celite® to remove the catalyst. Warning: The catalyst may be pyrophoric; do not allow the filter cake to dry in the air. Keep it wet with solvent.

• Remove the solvent under reduced pressure and purify the crude amine product as described in the FAQ section.

Section 5: Data Summary Table

Step	Reaction	Key Reagents	Solvent	Temp. (°C)	Key Challenges & Solutions
1	Ortho-Acylation	4-bromo-6-fluorophenol, Propanoyl Chloride, AlCl₃	Dichloromethane or neat	25-80	Regioselectivity: Use Fries rearrangement. Low Reactivity: Use slight excess of AlCl₃.
2	Oximation	Acylphenol intermediate, Hydroxylamine·HCl, Base	Ethanol/Pyridine	25-80	Incomplete Reaction: Ensure pH is near neutral to slightly basic. Monitor by TLC.
3	Reduction	Oxime intermediate, H₂, Catalyst	Methanol/Ethanol	20-40	Debromination: Avoid Pd/C. Use modified Raney-Ni or PtO₂ at low H₂ pressure.

References

• General Aminophenol Synthesis: Wikipedia contributors. (2023). 2-Aminophenol. In Wikipedia, The Free Encyclopedia. [Link][7]

• Transition-Metal-Free Aminophenol Synthesis: Transition-metal-free Method Simplifies Syntheses of 2-Aminophenols. (2024). Chinese Academy of Sciences. [Link][8]

• Ru-Catalyzed C-H Hydroxylation: D. D. V. D. Reddy, et al. (2013). Synthesis of 2-Aminophenols and Heterocycles by Ru-Catalyzed C–H Mono- and Dihydroxylation. Organic Letters. [Link][9]

• Nitrophenol Precursor Synthesis: CN103724206A - Preparation method of 2-bromo-4-fluoro-6-nitrophenol. Google Patents. [10]

• Catalytic Hydrogenation Processes: Improved Processes For Preparing 4 Chloro 2 Amino Phenol And. QuickCompany. [Link][3]

• Synthesis of Bromofluoromethylphenol: CN111825531B - Preparation method of 2-bromo-4-fluoro-6-methylphenol. Google Patents. [11]

• Preparation of 4-bromo-2-aminophenol via Modified Catalyst: CN111302956A - Preparation method of 4-bromo-2-aminophenol. Google Patents. [1]

• Modified Raney-Ni Catalyst Patent: Preparation method of 4-bromo-2-aminophenol. Eureka | Patsnap. [Link][2]

• Diazotization Reactions: CN105392764A - Process for the preparation of phenols. Google Patents. [6]

• Reductions with Zn/AcOH: Facile and Efficient Synthesis of 2-Aminoquinoline Derivatives Reduced by Zn/AcOH. Journal of the Chinese Chemical Society. [Link][4]

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Cross-Validation of Analytical Methods for 2-(1-Aminopropyl)-4-bromo-6-fluorophenol

Introduction: The Analytical Imperative for Novel Compounds

In the landscape of pharmaceutical development and chemical research, the emergence of novel compounds like 2-(1-Aminopropyl)-4-bromo-6-fluorophenol necessitates the development of robust and reliable analytical methods. Whether this molecule is a promising drug candidate, a critical intermediate, or a potential metabolite, the ability to accurately and precisely quantify it is paramount for quality control, stability testing, and pharmacokinetic studies. The objective of any analytical procedure is to demonstrate its fitness for the intended purpose[1].

However, relying on a single analytical method can introduce unforeseen biases. Different analytical techniques possess inherent strengths and weaknesses, and their performance can be influenced by the sample matrix. Therefore, cross-validation—the process of comparing results from two distinct analytical methods—is a cornerstone of a robust analytical lifecycle. This guide provides an in-depth comparison and a detailed protocol for the cross-validation of two orthogonal analytical techniques for 2-(1-Aminopropyl)-4-bromo-6-fluorophenol: Reversed-Phase High-Performance Liquid Chromatography with UV Detection (RP-HPLC-UV) and Gas Chromatography-Mass Spectrometry (GC-MS) .

This document is structured to provide not just procedural steps, but the scientific rationale behind them, grounded in established regulatory frameworks such as the International Council for Harmonisation (ICH) guidelines[2][3]. Our goal is to equip researchers and drug development professionals with the expertise to ensure data integrity and comparability across different analytical platforms.

Analyte Profile and Method Selection Rationale

The molecular structure of 2-(1-Aminopropyl)-4-bromo-6-fluorophenol dictates the most appropriate analytical strategies.

• Phenolic Group: The hydroxyl group attached to the aromatic ring provides a strong chromophore, making it ideal for UV spectrophotometric detection.

• Amino and Hydroxyl Groups: These polar functional groups increase the molecule's polarity and hydrogen-bonding potential, making it well-suited for reversed-phase chromatography. However, these same groups render the molecule non-volatile and thermally labile, posing a challenge for direct GC analysis.

• Halogenation (Bromo and Fluoro): The presence of bromine and fluorine atoms provides a distinctive isotopic pattern and fragmentation profile, which is highly advantageous for mass spectrometric identification and quantification.

Based on this profile, two powerful, yet fundamentally different, methods were selected for this cross-validation study:

• RP-HPLC-UV: This technique is a workhorse in pharmaceutical analysis. It separates compounds based on their polarity and is non-destructive. Given the analyte's strong UV absorbance and polarity, HPLC-UV is a logical choice for a primary quantification method[4][5][6]. It is robust, widely available, and suitable for quantifying the parent compound without chemical modification.

• GC-MS: This method offers exceptional specificity and sensitivity due to its combination of chromatographic separation and mass-based detection[7][8]. The causality behind its selection lies in its orthogonality to HPLC. However, to overcome the analyte's low volatility, a crucial derivatization step is required. In-situ acetylation is employed to cap the polar -OH and -NH2 groups, creating a more volatile and thermally stable derivative that can readily traverse the GC column[9]. This derivatization step is a key point of comparison in the cross-validation process.

Pillars of Analytical Method Validation

Before embarking on a cross-validation study, each method must be individually validated to demonstrate its suitability for the intended purpose. According to the ICH Q2(R2) guidelines, this involves assessing several key performance characteristics[1][2][3].

• Specificity: The ability to assess the analyte unequivocally in the presence of other components like impurities, degradants, or matrix components[3][10]. For GC-MS, the high selectivity of mass detection provides inherent specificity[9].

• Linearity: A direct proportional relationship between the analyte concentration and the analytical signal over a defined range[3][11].

• Accuracy: The closeness of the test results to the true value, often expressed as percent recovery[3][10].

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. This is typically evaluated at two levels: repeatability (intra-day) and intermediate precision (inter-day)[5].

• Limit of Detection (LOD) & Limit of Quantitation (LOQ): The lowest concentration of analyte that can be reliably detected and quantified, respectively[5][6].

• Robustness: The capacity of the method to remain unaffected by small, deliberate variations in method parameters, providing an indication of its reliability during normal usage.

The objective of cross-validation is to demonstrate that the two validated methods produce comparable and equivalent data[12][13].

Experimental Design for Inter-Method Cross-Validation

A successful cross-validation study hinges on a meticulously planned experimental protocol. The core principle is to analyze a single, homogeneous set of samples using both validated methods and then statistically compare the results[13].

Mandatory Visualization: Cross-Validation Workflow

The following diagram illustrates the logical flow of the inter-method cross-validation process.

Sources

• 1. biopharminternational.com [biopharminternational.com]
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